1-(Boc-L-valyl)-(4R)-4-hydroxy-L-proline

Core Science & Biosynthesis

The Decisive Role of Hydroxyproline Stereochemistry in von Hippel-Lindau (VHL) E3 Ligase Engagement: A Guide to Mechanistic Understanding and Therapeutic Design

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The interaction between the von Hippel-Lindau (VHL) E3 ubiquitin ligase and the Hypoxia-Inducible Factor-1α (HIF-1α) is a cornerstone of cellular oxygen sensing and a focal point for therapeutic intervention, particularly in oncology and ischemia. This interaction is exquisitely controlled by a post-translational modification: the prolyl hydroxylation of HIF-1α. The stereochemistry of the resulting hydroxyproline (Hyp) residue is not a mere structural detail; it is the absolute determinant for VHL binding and subsequent HIF-1α degradation. This technical guide provides an in-depth exploration of the stereochemical imperatives governing this critical protein-protein interaction. We will dissect the molecular mechanisms, outline robust biophysical methodologies for characterization, and discuss the profound implications for the design of novel therapeutics, including Proteolysis Targeting Chimeras (PROTACs).

The VHL-HIF-1α Axis: A Primer on Oxygen-Dependent Degradation

Under normoxic (normal oxygen) conditions, the cellular concentration of HIF-1α is kept vanishingly low. This is achieved through a rapid, VHL-mediated ubiquitination and subsequent proteasomal degradation pathway.[1][2][3] The process is initiated by a family of Fe(II) and 2-oxoglutarate-dependent enzymes known as Prolyl Hydroxylase Domain proteins (PHDs).[4][5][6] These enzymes hydroxylate specific proline residues within the Oxygen-Dependent Degradation Domain (ODDD) of HIF-1α, primarily Pro564.[1][2][7] This hydroxylation event acts as a molecular switch, creating a high-affinity binding motif for the β-domain of the VHL protein, the substrate recognition component of the CRL2^VHL^ E3 ligase complex.[8][9][10]

Conversely, under hypoxic (low oxygen) conditions, the catalytic activity of PHDs is inhibited due to the lack of their co-substrate, molecular oxygen.[4][11] Consequently, HIF-1α is not hydroxylated, evades VHL recognition, and accumulates. The stabilized HIF-1α then translocates to the nucleus, dimerizes with HIF-1β, and activates the transcription of a broad array of genes that promote adaptation to the low-oxygen environment, including those involved in angiogenesis, erythropoiesis, and glycolysis.[3][4]

Signaling Pathway Overview

Figure 1: The VHL-HIF-1α signaling pathway under normoxic and hypoxic conditions.

The Stereochemical Gatekeeper: (2S,4R)-4-Hydroxyproline

The hydroxylation of Pro564 by PHDs is a stereospecific event, exclusively generating (2S,4R)-4-hydroxyproline, commonly referred to as Hyp.[12][13] This specific stereoisomer is the key that unlocks the VHL binding pocket. The interaction is characterized by a precise network of hydrogen bonds and van der Waals contacts that are geometrically impossible for other stereoisomers of hydroxyproline to achieve.

Structural Basis of Recognition

Crystal structures of the VHL-elonginB-elonginC (VCB) complex bound to a hydroxylated HIF-1α peptide have provided atomic-level insights into this remarkable specificity.[8][9][14] The HIF-1α peptide binds in an extended β-strand conformation across the surface of the VHL β-domain.[9][15] The Hyp residue inserts into a deep, pre-formed pocket, with its hydroxyl group being the central point of recognition.[9][16]

Key interactions include:

• Hydrogen Bonding: The 4-hydroxyl group of Hyp acts as both a hydrogen bond donor and acceptor. It forms critical hydrogen bonds with the side chains of Ser111 and His115, which are buried within the hydrophobic core of VHL.[9][15]

• Pyrrolidine Ring Conformation: The (2S,4R) stereochemistry forces the pyrrolidine ring into a C4-exo pucker. This conformation is crucial for correctly positioning the hydroxyl group for interaction with Ser111 and His115, and for stabilizing the trans conformation of the preceding amide bond, which is a requirement for VHL binding.[10][12][13]

• Hydrophobic Interactions: The aliphatic portion of the Hyp ring is nestled within a hydrophobic pocket lined by residues such as Tyr98, Pro99, and Trp117.[15]

Any deviation from the (2S,4R) configuration, such as the (2S,4S) diastereomer, results in a dramatic loss of binding affinity. This is because the hydroxyl group in the (4S) position cannot be accommodated within the binding pocket to form the necessary hydrogen bonds. This strict stereochemical requirement underscores the evolutionary pressure to maintain high fidelity in the oxygen-sensing pathway.

Figure 2: Key interactions between (2S,4R)-Hyp564 of HIF-1α and the VHL binding pocket.

Quantifying the Interaction: Biophysical Methodologies

A quantitative understanding of the VHL-Hyp interaction is paramount for both basic research and drug development. Several biophysical techniques are routinely employed to determine binding affinities (Kd), kinetics (kon/koff), and thermodynamics (ΔH/ΔS).

Isothermal Titration Calorimetry (ITC)

ITC is the gold standard for measuring the thermodynamics of binding. It directly measures the heat released or absorbed during a binding event, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Experimental Rationale: By titrating a hydroxylated HIF-1α peptide or a small molecule ligand into a solution containing the VCB complex, the precise heat change upon binding can be measured. This provides a complete thermodynamic profile of the interaction in a single experiment, without the need for labeling or immobilization. The resulting data can reveal whether the binding is enthalpy-driven (favorable hydrogen bonds and van der Waals interactions) or entropy-driven (release of ordered solvent molecules).

Protocol: ITC Analysis of VCB-HIF-1α Peptide Interaction

• Protein Preparation: Express and purify the VCB complex (VHL, Elongin B, Elongin C) to >95% purity. Dialyze extensively against the desired ITC buffer (e.g., 50 mM Tris pH 7.5, 150 mM NaCl).

• Peptide Preparation: Synthesize or procure a high-purity HIF-1α peptide (e.g., a 19-mer) containing a central (2S,4R)-4-hydroxyproline. Dissolve and accurately determine the concentration of the peptide in the same ITC buffer.

• Instrument Setup: Thoroughly clean the ITC instrument (e.g., a MicroCal PEAQ-ITC). Set the experimental temperature (e.g., 25°C).

• Sample Loading: Load the VCB complex (e.g., 20-50 µM) into the sample cell and the HIF-1α peptide (e.g., 200-500 µM) into the injection syringe.

• Titration: Perform a series of injections (e.g., 19 injections of 2 µL each) with appropriate spacing to allow the signal to return to baseline.

• Data Analysis: Integrate the raw heat-rate data to obtain the heat per injection (ΔH). Fit the resulting binding isotherm to a suitable model (e.g., one-site binding) to extract Kd, ΔH, and n.

Surface Plasmon Resonance (SPR)

SPR is a powerful technique for studying the kinetics of molecular interactions in real-time. It measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte from solution to a ligand immobilized on the chip.

Experimental Rationale: By immobilizing the VCB complex on a sensor chip and flowing the hydroxylated HIF-1α peptide over the surface, one can monitor the association (kon) and dissociation (koff) rates of the interaction. The equilibrium dissociation constant (Kd) can then be calculated as koff/kon. This kinetic information is invaluable for understanding the stability of the complex and for structure-activity relationship (SAR) studies in drug design.

Protocol: SPR Analysis of VCB-HIF-1α Peptide Interaction

• Chip Preparation: Choose an appropriate sensor chip (e.g., a CM5 chip) and activate the carboxymethylated dextran surface using a mixture of EDC and NHS.

• Ligand Immobilization: Covalently immobilize the VCB complex onto the chip surface via amine coupling to a target density (e.g., 2000-4000 RU). Deactivate any remaining active esters with ethanolamine.

• Analyte Injection: Prepare a series of dilutions of the HIF-1α peptide in running buffer (e.g., HBS-EP+). Inject the analyte solutions over the immobilized ligand surface at a constant flow rate.

• Association & Dissociation: Monitor the sensorgram in real-time, observing the increase in response units (RU) during the association phase and the decrease during the dissociation phase (buffer flow).

• Regeneration: If necessary, inject a regeneration solution (e.g., low pH glycine) to remove the bound analyte and prepare the surface for the next cycle.

• Data Analysis: Fit the association and dissociation curves globally to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine kon and koff, and subsequently calculate Kd.

Comparative Data

Parameter	(2S,4R)-Hyp Peptide	(2S,4S)-Hyp Peptide	Unmodified Pro Peptide
Binding Affinity (Kd)	~0.5 - 1.5 µM	> 500 µM	No measurable binding
Thermodynamic Driver	Enthalpically driven	-	-
Kinetic Profile	Moderate kon, slow koff	-	-

Note: The exact values can vary depending on the peptide sequence and experimental conditions.

Implications for Therapeutic Design: The Rise of VHL-based PROTACs

The high specificity and druggability of the VHL-Hyp interaction have made it a prime target for the development of novel therapeutics. Most notably, it has been exploited in the design of PROTACs.[13][17][18] PROTACs are heterobifunctional molecules that consist of a ligand for an E3 ligase (the "harness"), a linker, and a ligand for a target protein of interest (the "warhead").[13][19]

By recruiting VHL, these molecules induce the ubiquitination and subsequent degradation of disease-causing proteins that may be otherwise undruggable by traditional inhibitors. The development of potent, cell-permeable small molecule ligands that mimic the hydroxylated HIF-1α peptide has been a critical breakthrough in this field.[10][20]

Stereochemistry in VHL Ligand Design

The design of these VHL ligands hinges on replicating the key interactions of the (2S,4R)-Hyp residue.[10][21] All successful VHL-recruiting PROTACs incorporate a hydroxyproline-mimetic core with the correct stereochemistry.[17][22]

Recent studies have explored the impact of subtle stereochemical modifications to the Hyp core, such as the introduction of fluorine atoms.[12][17][22] For example, the synthesis and evaluation of all four diastereoisomers of 3-fluoro-4-hydroxyproline (F-Hyp) revealed that VHL exhibits a highly stereoselective recognition for the (3R,4S)-F-Hyp epimer over the (3S,4S) epimer.[12][22] Interestingly, while the (3R,4S)-F-Hyp derivative maintained a binding affinity comparable to the parent Hyp compound, a PROTAC incorporating the much weaker binding (3S,4S)-F-Hyp epimer still induced potent degradation of its target protein.[12][13][23] This highlights the complex interplay between binary binding affinity and the formation of a stable ternary complex (VHL-PROTAC-Target), suggesting that even weak VHL binders can be effective if they promote favorable protein-protein interactions within the ternary complex.

Figure 3: Workflow of targeted protein degradation by a VHL-based PROTAC.

Conclusion and Future Directions

The stereochemical configuration of hydroxyproline is the linchpin of the VHL-HIF-1α interaction. The absolute requirement for the (2S,4R) stereoisomer provides a striking example of molecular recognition in biology and serves as a rigid blueprint for therapeutic design. As the field of targeted protein degradation continues to evolve, a deep, quantitative understanding of this interaction remains critical. Future research will likely focus on developing novel VHL ligands with diverse stereochemical modifications to fine-tune binding kinetics, cell permeability, and ternary complex cooperativity, thereby expanding the arsenal of tools available to drug discovery professionals. The principles outlined in this guide provide a robust framework for researchers aiming to interrogate and exploit this fundamental biological control point.

References

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• Testa, A., Lucas, X., Castro, G. V., Chan, K. H., Wright, D. W., Runcie, A. C., & Ciulli, A. (2018). 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society, 140(28), 8899–8908. ([Link])

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The Hydroxyproline Hinge: A Technical Guide to the Discovery and Evolution of von Hippel-Lindau (VHL) Ligands

Abstract

The discovery of small-molecule ligands for the von Hippel-Lindau (VHL) E3 ubiquitin ligase represents a landmark achievement in chemical biology and drug discovery. This guide provides an in-depth technical narrative of the journey, from the fundamental biological discovery of the VHL-HIF-1α interaction to the rational, structure-based design of potent hydroxyproline-based ligands. We will explore the critical role of proline hydroxylation, the evolution of ligand design, and the transformative application of these molecules in the development of Proteolysis Targeting Chimeras (PROTACs). This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of the core principles and methodologies that underpin this important class of chemical tools.

The VHL-HIF-1α Axis: Nature's Oxygen Sensing Machinery

The von Hippel-Lindau protein (VHL) is a tumor suppressor and the substrate recognition component of the VCB-CUL2 E3 ubiquitin ligase complex[1][2][3]. This complex is a crucial regulator of the cellular response to changes in oxygen availability, primarily through its interaction with the alpha subunit of the Hypoxia-Inducible Factor (HIF-1α) transcription factor[4][5][6].

Under normoxic (normal oxygen) conditions, specific proline residues within the oxygen-dependent degradation domain (ODDD) of HIF-1α are hydroxylated by prolyl hydroxylase domain (PHD) enzymes[7][8]. This post-translational modification creates a high-affinity binding site for VHL[4][9][10]. The subsequent recruitment of HIF-1α to the VHL E3 ligase complex leads to its polyubiquitination and rapid degradation by the proteasome[11][12]. In hypoxic (low oxygen) conditions, the PHDs are inactive, preventing HIF-1α hydroxylation. This stabilizes HIF-1α, allowing it to dimerize with HIF-1β, translocate to the nucleus, and activate the transcription of genes involved in angiogenesis, glucose metabolism, and cell survival[1][2].

The critical breakthrough in understanding this interaction was the discovery that the hydroxylation of a specific proline residue, Pro564, within HIF-1α is the key molecular switch that governs its recognition by VHL[4][9][10][13]. This finding laid the molecular foundation for the development of small molecules that could mimic this interaction.

VHL-HIF-1α signaling pathway under normoxic and hypoxic conditions.

From Peptide to Drug-Like Ligand: The Rational Design of VHL Inhibitors

The elucidation of the VHL-HIF-1α interaction, particularly the critical role of the hydroxylated proline residue, provided a clear starting point for the rational design of small-molecule mimetics[7][14]. The goal was to create a compound that could fit into the same binding pocket on VHL as the hydroxylated HIF-1α peptide, thereby competitively inhibiting the natural protein-protein interaction.

First-Generation Ligands: Establishing the Core Pharmacophore

Initial efforts focused on creating small molecules centered around a (2S,4R)-4-hydroxyproline core, which mimics the essential hydroxylated proline of HIF-1α[][16]. Structure-based design, guided by the co-crystal structure of VHL in complex with the HIF-1α peptide, was instrumental in this process[7][14]. Early compounds, while possessing modest micromolar binding affinities, validated the design hypothesis and established a foundational pharmacophore. These first-generation ligands demonstrated that a small molecule could indeed bind to the HIF-1α binding site on VHL[16].

Second-Generation Ligands: Optimizing for Potency and Cellular Activity

Subsequent medicinal chemistry efforts focused on optimizing the initial hits to improve binding affinity, cell permeability, and overall drug-like properties[]. A systematic structure-activity relationship (SAR) study, often guided by biophysical techniques such as isothermal titration calorimetry (ITC) and fluorescence polarization (FP), led to the development of highly potent second-generation ligands with nanomolar binding affinities[7][17][18]. A key strategy involved exploring modifications to the groups flanking the central hydroxyproline core to achieve better engagement with hydrophobic pockets within the VHL binding site[7][17].

Ligand	Binding Affinity (Kd/IC50)	Assay Method	Reference
Ligand 1	IC50 = 7.5 µM	FP	[16]
Ligand 2	IC50 = 1.9 µM	FP	[16]
Ligand 3	IC50 = 1.0 µM	FP	[16]
VH032	Kd = 185 nM	ITC	[19]
VH298	Kd = 90 nM	ITC	[19]

Table 1: Evolution of VHL Ligand Binding Affinities.

A Transformative Application: VHL Ligands in PROTAC Technology

The development of potent and cell-permeable VHL ligands was a pivotal moment for the field of targeted protein degradation. These ligands became the cornerstone for the design of Proteolysis Targeting Chimeras (PROTACs)[20][21][22]. PROTACs are heterobifunctional molecules composed of a ligand that binds to a target protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase (such as a hydroxyproline-based VHL ligand), and a linker connecting the two[7][21].

By simultaneously binding to both the POI and VHL, the PROTAC induces the formation of a ternary complex, bringing the target protein into close proximity with the E3 ligase machinery[20]. This proximity-induced ubiquitination marks the POI for degradation by the proteasome. A key advantage of PROTACs is their catalytic mode of action; once the POI is degraded, the PROTAC is released and can engage another target molecule[19].

Mechanism of action for a VHL-based PROTAC.

Key Experimental Protocols

The discovery and optimization of VHL ligands rely on a suite of biophysical and cell-based assays. Below are detailed protocols for two fundamental experiments.

Fluorescence Polarization (FP) Competition Assay

This assay is a robust and high-throughput method for quantifying the binding affinity of unlabeled VHL ligands by measuring their ability to displace a fluorescently labeled tracer from the VHL protein complex.

Materials:

• Purified VHL-ElonginB-ElonginC (VCB) complex

• Fluorescently labeled VHL tracer peptide (e.g., FAM-labeled HIF-1α peptide)

• Unlabeled competitor VHL ligands

• Assay buffer (e.g., PBS with 0.01% Tween-20)

• 384-well black, flat-bottom plates

• Fluorescence polarization plate reader

Procedure:

• Prepare Reagents:

  • Prepare a 2X solution of the VCB complex and the fluorescent tracer in assay buffer. The final concentration of the tracer should be at its Kd for the VCB complex.

  • Prepare a serial dilution of the unlabeled competitor ligands in assay buffer.

• Assay Plate Setup:

  • Add 5 µL of the competitor ligand dilutions to the wells of the 384-well plate. Include wells with buffer only for "no competitor" controls and wells with a saturating concentration of a known high-affinity ligand for "maximum displacement" controls.

  • Add 5 µL of the 2X VCB/tracer solution to all wells.

• Incubation:

  • Mix the plate gently and incubate at room temperature for 30-60 minutes, protected from light.

• Measurement:

  • Read the fluorescence polarization on a compatible plate reader.

• Data Analysis:

  • Plot the fluorescence polarization values against the logarithm of the competitor ligand concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the competitor ligand required to displace 50% of the fluorescent tracer.

Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat change associated with a binding event, allowing for the determination of the binding affinity (Kd), stoichiometry (n), and thermodynamic parameters (ΔH and ΔS) of the interaction.

Materials:

• Purified VCB complex

• VHL ligand

• ITC buffer (e.g., degassed PBS)

• Isothermal titration calorimeter

Procedure:

• Sample Preparation:

  • Thoroughly dialyze or buffer-exchange both the VCB complex and the VHL ligand into the same ITC buffer to minimize heat of dilution effects.

  • Accurately determine the concentrations of the protein and ligand solutions.

  • Degas both solutions immediately before the experiment.

• ITC Experiment Setup:

  • Load the VCB complex into the sample cell of the calorimeter.

  • Load the VHL ligand into the injection syringe. A typical concentration ratio is to have the ligand in the syringe at 10-20 times the concentration of the protein in the cell.

• Titration:

  • Perform a series of small, sequential injections of the ligand into the protein solution while monitoring the heat change.

  • Include an initial small injection to account for any initial mixing artifacts.

• Data Analysis:

  • Integrate the heat signal for each injection to obtain the heat change per mole of injectant.

  • Plot the heat change against the molar ratio of ligand to protein.

  • Fit the data to a suitable binding model (e.g., one-site binding model) to determine the Kd, n, ΔH, and ΔS.

Conclusion and Future Perspectives

The journey from understanding the fundamental biology of the VHL-HIF-1α interaction to the development of potent and versatile hydroxyproline-based VHL ligands is a testament to the power of structure-based drug design and rational medicinal chemistry. These small molecules have not only provided invaluable tools for dissecting the hypoxia signaling pathway but have also been instrumental in the rapid advancement of targeted protein degradation through PROTAC technology. The continued exploration of VHL ligand chemical space, including the development of novel chemotypes and the optimization of linker technologies for PROTACs, promises to further expand the therapeutic potential of hijacking the VHL E3 ligase for the degradation of disease-causing proteins.

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• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews. [Link]

• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Royal Society of Chemistry. [Link]

• Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders. PubMed. [Link]

• HIF-1α binding to VHL is regulated by stimulus-sensitive proline hydroxylation. PNAS. [Link]

• Dynamic, Site-specific Interaction of Hypoxia-inducible Factor-1α with the von Hippel-Lindau Tumor Suppressor Protein. Cancer Research. [Link]

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• Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. Journal of the American Chemical Society. [Link]

• Activation of HIF1α ubiquitination by a reconstituted von Hippel-Lindau (VHL) tumor suppressor complex. PNAS. [Link]

• HIF-1α binding to VHL is regulated by stimulus-sensitive proline hydroxylation. PNAS. [Link]

• 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society. [Link]

• FIH-1: a novel protein that interacts with HIF-1α and VHL to mediate repression of HIF-1 transcriptional activity. Genes & Development. [Link]

• HIF-1alpha binding to VHL is regulated by stimulus-sensitive proline hydroxylation. PubMed. [Link]

• von Hippel-Lindau gene and protein structure. ResearchGate. [Link]

• A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). Taylor & Francis Online. [Link]

• 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society. [Link]

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• VHL gene. MedlinePlus Genetics. [Link]

• The von Hippel–Lindau Tumor Suppressor Protein. Annual Review of Cancer Biology. [Link]

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• A Facile Synthesis of Ligands for the von Hippel–Lindau E3 Ligase. ResearchGate. [Link]

• Group-Based Optimization of Potent and Cell-Active Inhibitors of the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase: Structure–Activity Relationships Leading to the Chemical Probe (2S,4R)-1-((S)-2-(1-Cyanocyclopropanecarboxamido)-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide (VH298). Journal of Medicinal Chemistry. [Link]

• Discovery of novel inhibitors disrupting HIF-1α/von Hippel–Lindau interaction through shape-based screening and cascade docking. PeerJ. [Link]

• Proline hydroxylation at different sites in hypoxia-inducible factor 1α modulates its interactions with the von Hippel–Lindau tumor suppressor protein. Physical Chemistry Chemical Physics. [Link]

• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. PubMed. [Link]

• Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. ResearchGate. [Link]

• Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. University of Dundee. [Link]

• Structure-Guided Design and Optimization of Small Molecules Targeting the Protein–Protein Interaction between the von Hippel–Lindau (VHL) E3 Ubiquitin Ligase and the Hypoxia Inducible Factor (HIF) Alpha Subunit with in Vitro Nanomolar Affinities. Journal of Medicinal Chemistry. [Link]

• Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. RSC Advances. [Link]

• PREreview of “VHL ligand binding increases intracellular level of VHL”. PREreview. [Link]

• Chemical structures of VHL ligands and their binding affinities to VHL protein and the design and optimization of AR PROTACs. ResearchGate. [Link]

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Protocols & Analytical Methods

Solid-phase peptide synthesis (SPPS) using VHL ligand building blocks

Application Notes and Protocols

Topic: Solid-Phase Peptide Synthesis (SPPS) using VHL Ligand Building Blocks

Audience: Researchers, scientists, and drug development professionals.

Abstract

Targeted Protein Degradation (TPD) has emerged as a revolutionary therapeutic modality, with Proteolysis-Targeting Chimeras (PROTACs) at its forefront.[1] These heterobifunctional molecules recruit an E3 ubiquitin ligase to a protein of interest, leading to its ubiquitination and subsequent degradation by the proteasome.[2][3] The von Hippel-Lindau (VHL) E3 ligase is one of the most successfully exploited ligases in PROTAC design, owing to the availability of potent small-molecule ligands.[2][4] Solid-Phase Peptide Synthesis (SPPS) offers a robust and efficient platform for the assembly of complex molecules, including peptide-based PROTACs and other targeted therapeutics. This guide provides an in-depth exploration of the strategic incorporation of VHL ligand building blocks into peptide sequences via Fmoc/tBu-based SPPS. We will cover the foundational principles, detailed step-by-step protocols, characterization techniques, and expert troubleshooting advice to empower researchers in this cutting-edge field.

Introduction: The Convergence of TPD and SPPS

The cellular machinery for protein disposal, the Ubiquitin-Proteasome System (UPS), is a cornerstone of cellular homeostasis.[2][4] The UPS cascade involves the sequential action of E1 (activating), E2 (conjugating), and E3 (ligating) enzymes to tag substrate proteins with ubiquitin, marking them for destruction.[2] PROTAC technology masterfully hijacks this endogenous system. A PROTAC molecule consists of two key moieties connected by a linker: one binds the target protein, and the other recruits an E3 ligase.[3][5]

The VHL protein, a substrate recognition component of the CRL2VHL E3 ligase complex, naturally binds to hydroxylated proline residues on the Hypoxia-Inducible Factor (HIF-1α) under normal oxygen conditions, leading to its degradation.[4][6] The development of non-peptidic, small-molecule VHL ligands that mimic this interaction has been a watershed moment for TPD.[1][7][8][9]

Solid-Phase Peptide Synthesis (SPPS), pioneered by R. Bruce Merrifield, provides an unparalleled methodology for the chemical synthesis of peptides.[10][11] Its core principle involves the stepwise addition of amino acids to a growing peptide chain that is covalently attached to an insoluble resin support.[12][13] This approach simplifies the purification process to mere filtration and washing steps, enabling the efficient construction of complex sequences, including those with unnatural amino acids or post-translational modifications.[14][15]

By designing VHL ligands as pre-functionalized "building blocks" compatible with SPPS, researchers can seamlessly integrate these powerful E3 ligase recruiters into diverse molecular scaffolds, accelerating the discovery and development of novel protein degraders.

Figure 1. Mechanism of Action for a VHL-based PROTAC.

VHL Ligand Building Blocks for SPPS

The successful integration of a VHL ligand into a peptide sequence via SPPS hinges on its modification into a suitable building block. This typically involves two key considerations:

• Orthogonal Protection: The functional groups on the VHL ligand that are not involved in the coupling reaction must be protected with groups that are stable throughout the SPPS cycles but can be removed during the final cleavage step.

• Coupling Functionality: The building block must possess a single free functional group, typically a carboxylic acid, that can be activated to form an amide bond with the N-terminal amine of the growing peptide chain on the resin.

The core of most VHL ligands is a hydroxyproline (Hyp) scaffold.[7][8] The building blocks are often supplied with the secondary amine of the Hyp ring protected with a Boc group and the hydroxyl group protected with a tert-butyl ether, compatible with the standard Fmoc/tBu SPPS strategy.

Building Block Example	Structure	Key Features
Fmoc-VHL Ligand Building Block	(Illustrative Structure)	Contains a terminal Fmoc-protected amine and a free carboxylic acid, allowing it to be coupled like a standard amino acid. This is less common.
Carboxy-VHL Ligand Building Block	(Illustrative Structure)	Possesses a free carboxylic acid for coupling to the N-terminus of the peptide chain. The core amine is typically Boc-protected. This is the most common format.
Amino-VHL Ligand Building Block	(Illustrative Structure)	Features a free amine for coupling to a carboxylic acid on the peptide or linker, often used in solution-phase conjugation after SPPS.

Note: The structures above are generalized representations. Specific structures can be found from commercial suppliers like Enamine[16] or MedChemExpress.[17]

Core Principles and Workflow of SPPS

The Fmoc/tBu strategy is the most widely used approach in modern SPPS due to its milder reaction conditions.[10][13] The synthesis is a cyclical process, with each cycle extending the peptide chain by one amino acid.

Figure 2. General workflow for SPPS incorporating a VHL ligand building block.

Key Steps Explained:

• Resin and Linker: The synthesis begins on a solid support, typically polystyrene beads. A linker molecule connects the first amino acid to the resin and dictates the C-terminal functionality (e.g., acid or amide) upon cleavage.[12][15]

• Deprotection: The temporary Fmoc (9-fluorenylmethyloxycarbonyl) group protecting the N-terminal amine is removed using a basic solution, most commonly piperidine in DMF.[13][18] This exposes a free amine for the next coupling reaction.

• Coupling: The incoming Fmoc-protected amino acid is activated at its C-terminal carboxylic acid and then added to the resin. The activated acid reacts with the free amine on the growing peptide chain to form a new peptide bond.

• Cleavage: Once the sequence is complete, the peptide is cleaved from the resin support, and all side-chain protecting groups (e.g., tBu, Boc, Trt) are simultaneously removed using a strong acid cocktail, typically containing trifluoroacetic acid (TFA).[18]

Detailed Experimental Protocols

Protocol 1: SPPS of a VHL Ligand-Containing Peptide

This protocol describes the manual synthesis of a model peptide incorporating a carboxy-functionalized VHL building block.

Materials & Reagents:

• Resin: Rink Amide resin (for C-terminal amide) or Wang resin (for C-terminal acid).

• Amino Acids: Fmoc-protected amino acids with standard tBu-based side-chain protection.

• VHL Building Block: Carboxy-VHL ligand (e.g., based on VH032), with appropriate core protection (e.g., Boc).

• Solvents: N,N-Dimethylformamide (DMF, peptide synthesis grade), Dichloromethane (DCM).

• Deprotection Solution: 20% (v/v) Piperidine in DMF.

• Coupling Reagents:

  • Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

  • Base: N,N-Diisopropylethylamine (DIPEA).

• Washing Solvents: DMF, DCM, Methanol (MeOH).

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water (H₂O). CAUTION: TFA is highly corrosive. Handle in a fume hood with appropriate PPE.

• Precipitation Solvent: Cold diethyl ether.

Step-by-Step Methodology:

• Resin Preparation (Swelling):

  • Place the resin (e.g., 0.1 mmol scale) in a fritted reaction vessel.

  • Add DMF (5-10 mL) and gently agitate for 30 minutes to swell the beads.

  • Drain the solvent.

• Initial Fmoc Deprotection (if using pre-loaded resin):

  • Add the deprotection solution (5 mL) to the resin.

  • Agitate for 3 minutes, then drain.

  • Add fresh deprotection solution (5 mL) and agitate for 15 minutes.

  • Drain and wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Standard Amino Acid Coupling Cycle:

  • In a separate vial, dissolve Fmoc-amino acid (4 eq, 0.4 mmol), HATU (3.9 eq, 0.39 mmol), and DIPEA (8 eq, 0.8 mmol) in DMF (~3 mL).

  • Allow to pre-activate for 1-2 minutes.

  • Add the activation solution to the resin.

  • Agitate at room temperature for 1-2 hours.

  • Drain the solution and wash the resin with DMF (3x), DCM (3x), and DMF (3x).

  • Self-Validation: Perform a Kaiser test to confirm the absence of free primary amines, indicating a complete reaction. If the test is positive (blue beads), repeat the coupling step ("double coupling").

• Repeat SPPS Cycles:

  • Repeat steps 2 and 3 for each standard amino acid in the sequence.

• Incorporation of the VHL Ligand Building Block:

  • Rationale: The VHL building block is significantly larger and more sterically hindered than a standard amino acid. Therefore, optimized coupling conditions are critical for achieving a high yield.

  • Perform the Fmoc deprotection on the N-terminal amine of the growing peptide chain as described in step 2.

  • In a separate vial, dissolve the carboxy-VHL building block (2 eq, 0.2 mmol), HATU (1.9 eq, 0.19 mmol), and DIPEA (4 eq, 0.4 mmol) in DMF.

  • Add the activation solution to the resin.

  • Agitate at room temperature for at least 4 hours, or overnight for best results.

  • Drain and wash thoroughly as before. Perform a Kaiser test to check for completion. Due to the secondary amine in the VHL core, a Chloranil test may be more appropriate if the N-terminus of the VHL block itself is a secondary amine.

• Final Cleavage and Deprotection:

  • After the final residue is coupled and the N-terminal Fmoc group is removed, wash the resin with DCM (3x) and MeOH (3x) and dry it under vacuum.

  • Add the freshly prepared cleavage cocktail (5 mL) to the dry resin.

  • Agitate gently at room temperature for 2-3 hours.

  • Filter the solution to separate the resin beads, collecting the filtrate which contains the peptide.

  • Wash the resin with a small amount of fresh TFA and combine the filtrates.

• Peptide Precipitation and Isolation:

  • Concentrate the TFA filtrate under a gentle stream of nitrogen to ~1 mL.

  • Add the concentrated solution dropwise to a centrifuge tube containing cold diethyl ether (~40 mL). A white precipitate should form.

  • Place the tube at -20°C for 30 minutes to maximize precipitation.

  • Centrifuge the tube, decant the ether, and wash the peptide pellet with more cold ether (2x).

  • Dry the crude peptide pellet under vacuum.

Protocol 2: Quality Control and Characterization

It is essential to verify the identity and purity of the synthesized peptide.

• Analytical HPLC:

  • Purpose: To assess the purity of the crude product and guide purification.

  • Method:

    • Dissolve a small amount of the crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water with 0.1% TFA).

    • Inject onto a C18 reverse-phase analytical column.

    • Elute with a linear gradient of Acetonitrile (containing 0.1% TFA) in Water (containing 0.1% TFA). For example, 5% to 95% Acetonitrile over 30 minutes.

    • Monitor the elution profile at 220 nm and 280 nm.

  • Expected Result: A major peak corresponding to the desired product. The percentage of the total peak area represented by this peak gives an estimate of the crude purity.

• Mass Spectrometry (MS):

  • Purpose: To confirm the molecular weight (MW) of the synthesized peptide.

  • Method: Use Electrospray Ionization Mass Spectrometry (ESI-MS). The purified peptide is infused into the mass spectrometer, and the resulting mass-to-charge (m/z) spectrum is analyzed.

  • Expected Result: The observed MW should match the calculated theoretical MW of the VHL ligand-containing peptide. Look for the [M+H]⁺, [M+2H]²⁺, etc., ions.

Analysis Technique	Parameter Measured	Typical Result
Analytical RP-HPLC	Purity and Retention Time	A single major peak; purity >70% for crude is good
ESI-MS	Molecular Weight	Observed MW matches calculated MW ± 0.5 Da

Troubleshooting and Field-Proven Insights

Problem	Potential Cause(s)	Expert Recommendation(s)
Low Coupling Efficiency of VHL Ligand (Positive Kaiser test after coupling)	Steric hindrance of the bulky building block; Insufficient activation or reaction time.	Double couple: Repeat the coupling step with fresh reagents. Increase time/temperature: Allow the reaction to proceed overnight. Gentle heating (35-40°C) can also be effective. Use a more potent activator: HATU is excellent, but other onium salt-based reagents can be tried.
Incomplete Final Cleavage (Low yield of crude peptide)	Insufficient cleavage time; Ineffective scavengers for protecting groups.	Extend the cleavage reaction time to 4 hours. Ensure the correct scavengers are used (e.g., TIS for trityl groups, water as a general scavenger).
Unexpected Peaks in HPLC	Deletion sequences (incomplete coupling); Side-product formation during cleavage.	For deletions, ensure coupling reactions go to completion using a Kaiser test. For cleavage byproducts, optimize the scavenger cocktail based on the amino acid composition.
Peptide Aggregation during SPPS	Formation of secondary structures (β-sheets) on the resin, blocking reactive sites.	Use aggregation-disrupting strategies such as incorporating pseudoproline dipeptides or using specialized resins like PEG-based resins.[19]

Conclusion

The integration of VHL ligand building blocks into Solid-Phase Peptide Synthesis workflows is a powerful and versatile strategy for the creation of novel targeted protein degraders. By understanding the core principles of SPPS and applying optimized protocols for the incorporation of these complex, non-natural moieties, researchers can efficiently synthesize and evaluate new therapeutic candidates. The protocols and insights provided herein serve as a robust foundation for scientists and drug development professionals to harness the full potential of this exciting chemical biology frontier. Rigorous in-process controls and thorough analytical characterization of the final product are paramount to ensuring the trustworthiness and reproducibility of the results.

References

• Testa, A., et al. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews. Available from: [Link]

• An, S., & Fu, L. (2020). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. Journal of Medicinal Chemistry. Available from: [Link]

• Cubillos-Rojas, M., et al. (2023). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. Cancers. Available from: [Link]

• Royal Society of Chemistry. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews. Available from: [Link]

• Taylor & Francis Online. (2024). A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). Expert Opinion on Therapeutic Patents. Available from: [Link]

• Ciossani, G., et al. (2023). VHL-Modified PROteolysis TArgeting Chimeras (PROTACs) as a Strategy to Evade Metabolic Degradation in In Vitro Applications. Journal of Medicinal Chemistry. Available from: [Link]

• Demizu, Y., et al. (2023). Development of versatile solid-phase methods for syntheses of PROTACs with diverse E3 ligands. Bioorganic & Medicinal Chemistry. Available from: [Link]

• Li, J., et al. (2008). Proteomic dissection of the VHL interactome. Molecular & Cellular Proteomics. Available from: [Link]

• MDPI. (2023). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. Cancers. Available from: [Link]

• Frank, A. O., et al. (2024). Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. RSC Medicinal Chemistry. Available from: [Link]

• Royal Society of Chemistry. (2024). Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. RSC Medicinal Chemistry. Available from: [Link]

• Frank, A. O., et al. (2024). Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection. ResearchGate. Available from: [Link]

• Chen, Y., et al. (2022). Multi-Omics Profiling to Assess Signaling Changes upon VHL Restoration and Identify Putative VHL Substrates in Clear Cell Renal Cell Carcinoma Cell Lines. Cancers. Available from: [Link]

• Subiros-Funosas, R., et al. (2013). Methods and protocols of modern solid phase peptide synthesis. Springer. Available from: [Link]

• CEM Corporation. (2024). Solid Phase Peptide Synthesis (SPPS) Explained: A Beginner's Guide. YouTube. Available from: [Link]

• AAPPTec. Overview of Solid Phase Peptide Synthesis (SPPS). AAPPTec. Available from: [Link]

• Albericio, F., et al. (2022). Practical Protocols for Solid-Phase Peptide Synthesis 4.0. International Journal of Molecular Sciences. Available from: [Link]

• Shigemura, Y., et al. (2011). Absorption of Hydroxyproline-Containing Peptides in Vascularly Perfused Rat Small Intestine in Situ. Journal of Agricultural and Food Chemistry. Available from: [Link]

• Senn Chemicals. Solid Phase Peptide Synthesis (SPPS). Senn Chemicals. Available from: [Link]

• Chrispeels, M. J. (1970). Synthesis and Secretion of Hydroxyproline-containing Macromolecules in Carrots. Journal of Cell Biology. Available from: [Link]

• Hu, H., et al. (2021). Synthesis of VHL ligand 122 with an (S)-methyl group on the benzylic... ResearchGate. Available from: [Link]

• Vapourtec Ltd. Peptide Synthesis | Solid-Phase | SPPS. Vapourtec Ltd. Available from: [Link]

• Gyros Protein Technologies. Solid-phase Peptide Synthesis (SPPS) in Research & Development. Gyros Protein Technologies. Available from: [Link]

• Zeglis, B. M., et al. (2014). Building Blocks for the Construction of Bioorthogonally Reactive Peptides via Solid-Phase Peptide Synthesis. ChemistryOpen. Available from: [Link]

• ResearchGate. (2019). Peptide mapping of VHLp18(MEA). Native VHL products were... ResearchGate. Available from: [Link]

• Paltoglou, S. (2009-2013). The proteomics of the von Hippel-Lindau (VHL) tumour suppressor protein. University of Adelaide. Available from: [Link]

• Peak Proteins. (2023). Production Of Active VHL And Analysis By SPR. Peak Proteins. Available from: [Link]

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Procedure for deprotecting Boc group from VHL ligand intermediates

Minimizing Epimerization and Maximizing Yield in PROTAC® Precursors

Abstract & Strategic Context

The synthesis of Von Hippel-Lindau (VHL) ligands, such as VH032 and its derivatives, is a cornerstone of Targeted Protein Degradation (TPD).[1][2][3] These ligands rely on a specific stereochemical configuration—(2S,4R)-1-((S)-2-amino-3,3-dimethylbutanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide—to effectively recruit the E3 ligase.

The removal of the tert-butyloxycarbonyl (Boc) protecting group is a deceptive "routine" step. In the context of VHL ligands, improper acidic deprotection can lead to C4-hydroxyproline epimerization , acid-catalyzed linker degradation, or alkylation by the tert-butyl cation. This guide provides a field-proven, high-fidelity protocol for Boc removal, emphasizing the preservation of stereochemical integrity and the isolation of stable salts.

Mechanistic Insight: The Cation Problem

Standard acidolysis of Boc groups generates a transient tert-butyl carbocation (

) and CO₂.[4] While CO₂ off-gasses, the is a potent electrophile. Without a "scavenger" (nucleophile), this cation can re-alkylate electron-rich centers on the VHL ligand (e.g., the thiazole ring or phenolic linkers) or polymerize to form isobutylene oligomers that complicate purification.

Diagram 1: Acid-Catalyzed Cleavage & Scavenging Mechanism

Visualizing the pathway from protonation to cation trapping.

Figure 1: Mechanism of acid-mediated Boc deprotection highlighting the critical role of scavengers in trapping the reactive tert-butyl cation.

Strategic Decision: TFA vs. HCl

Choosing the right acid dictates the workup strategy.

Feature	Method A: TFA / DCM	Method B: HCl / Dioxane
Acid Strength	Strong (pKa ~0.23)	Strong (pKa ~ -6 in water)
Scavenger Need	High (TFA stabilizes cations)	Moderate
Product Form	Trifluoroacetate salt (Hygroscopic)	Hydrochloride salt (Often crystalline)
Solubility	Solubilizes lipophilic linkers well	May precipitate polar products
Use Case	Complex linkers, small scale (<1g)	Scale-up (>1g), storage stability

Experimental Protocols

Method A: The "Cocktail" Method (TFA/DCM)

Best for: Late-stage intermediates with complex linkers (e.g., PEG chains) where solubility is key.

Reagents:

• Trifluoroacetic Acid (TFA), HPLC Grade.

• Dichloromethane (DCM), Anhydrous.

• Scavenger Cocktail: Triethylsilane (TES) and Water.

• Precipitation Solvent: Diethyl Ether (Cold, 0°C).

Protocol:

• Preparation: Dissolve the Boc-protected VHL ligand (1.0 equiv) in DCM (5 mL per mmol). Ensure complete dissolution.

• Scavenger Addition: Add TES (2.0 equiv) and Water (2.0 equiv).

  • Expert Note: Water is an excellent scavenger for

    and prevents trifluoroacetylation of nucleophilic side chains.

• Acidolysis: Cool the solution to 0°C (Ice bath). Dropwise add TFA to achieve a final ratio of 1:4 (TFA:DCM).

  • Caution: Exothermic reaction. Do not add TFA all at once.

• Reaction: Stir at 0°C for 10 minutes, then warm to Room Temperature (RT). Monitor by LCMS (typically complete in 1–2 hours).

• Workup (Precipitation):

  • Concentrate the mixture under reduced pressure (Rotavap, <30°C) to a viscous oil. Do not heat above 35°C to avoid epimerization.

  • Add cold Diethyl Ether (10 mL/mmol) and triturare (scratch the flask side) to induce precipitation.

  • Filter the white solid. This is the TFA salt .

Method B: The "Precipitation" Method (HCl/Dioxane)

Best for: Scale-up of the VHL core (VH032-amine) for long-term storage.

Reagents:

• 4.0 M HCl in 1,4-Dioxane (Commercial or freshly prepared).

• Methanol (MeOH) (Optional co-solvent for solubility).

Protocol:

• Preparation: Dissolve the substrate in a minimum amount of 1,4-Dioxane. If insoluble, add MeOH dropwise until clear (keep MeOH <10% if possible to aid precipitation later).

• Acidolysis: Cool to 0°C . Add 4.0 M HCl in Dioxane (10 equiv of HCl).

• Reaction: Stir at 0°C for 30 minutes, then warm to RT. Stir for 2–4 hours.

  • Observation: The product often precipitates directly as the HCl salt during the reaction.

• Workup:

  • Dilute with excess Diethyl Ether or MTBE.

  • Filter the solid under nitrogen/argon (HCl salts can be hygroscopic).

  • Wash the cake with Et₂O (3x).

  • Dry under high vacuum.

Critical Control Points (Expertise & Integrity)

Epimerization of Hydroxyproline

The 4-hydroxyproline core is susceptible to epimerization at the C4 position, and the amide bond at C2 can racemize under harsh thermal/acidic conditions.

• Risk: Heating acidic solutions >40°C.

• Control: Keep rotary evaporator bath <30°C. Never reflux during deprotection.

The "Free Base" Trap

VHL ligands are often stored as salts. Attempting to "free base" them (neutralize) and store them as oils often leads to decomposition or lactamization (intramolecular cyclization).

• Recommendation: Store as the HCl or TFA salt. Neutralize in situ using DIPEA only during the next coupling step (PROTAC assembly).

Workflow Decision Matrix

How to choose the correct pathway based on substrate sensitivity.

Figure 2: Decision matrix for selecting the optimal deprotection strategy based on linker chemistry.

Troubleshooting & Validation

Observation	Root Cause	Corrective Action
Incomplete Reaction	Acid concentration too low or "quenched" by basic residues.	Increase acid equivalents (up to 20 eq). Ensure anhydrous conditions initially.
New Impurity (+56 Da)	tert-Butylation of side chains (e.g., Tyrosine/Thiazole).	Scavenger failure. Repeat with 5% TES/Water.
Product is an Oil/Gum	Residual TFA or solvent trapping.	Triturate with Hexane/Ether repeatedly. Lyophilize from water/MeCN if stable.
Loss of Activity	Epimerization at Proline C2/C4.	Check optical rotation or chiral HPLC. Strictly control Temp <30°C.

References

• Buckley, D. L., et al. "Targeting the Von Hippel-Lindau E3 Ubiquitin Ligase Using Small Molecules to Disrupt the VHL/HIF-1α Interaction." Journal of the American Chemical Society, vol. 134, no. 10, 2012, pp. 4465–4468. Link

• Frost, J., et al. "Structural Basis of PROTAC Cooperative Recognition for Selective Protein Degradation." Nature Communications, vol. 7, 2016, p. 13330. Link

• Lundt, B. F., et al. "Removal of t-Butyl and t-Butoxycarbonyl Protecting Groups with Trifluoroacetic Acid."[5] International Journal of Peptide and Protein Research, vol. 12, no.[5] 5, 1978, pp. 258–268.[5] Link

• Testa, A., et al. "3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase." Journal of the American Chemical Society, vol. 140, no. 29, 2018, pp. 9299–9313. Link

Sources

• 1. Preparation of von Hippel-Lindau (VHL) E3 ubiquitin ligase ligands exploiting constitutive hydroxyproline for benzylic amine protection - RSC Advances (RSC Publishing) DOI:10.1039/D4RA01974A [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. BOC Protection and Deprotection [bzchemicals.com]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Improving the Aqueous Solubility of VHL-Based PROTACs

Welcome to the technical support center for researchers, scientists, and drug development professionals working with VHL-based Proteolysis Targeting Chimeras (PROTACs). This guide is designed to provide expert insights and practical troubleshooting for one of the most common hurdles in PROTAC development: poor aqueous solubility. Here, we will explore the root causes of this issue and offer a range of solutions, from simple formulation adjustments to advanced chemical modifications.

Section 1: Understanding and Diagnosing Solubility Issues

This first section will help you identify if your VHL-based PROTAC has a solubility problem and how to quantify it.

FAQ 1: Why are my VHL-based PROTACs often poorly soluble in aqueous buffers?

VHL-based PROTACs, by their very nature, possess physicochemical properties that challenge their solubility in aqueous environments. These molecules are large and complex, often falling into the "beyond Rule of Five" (bRo5) chemical space.[1][2] Their structure, consisting of two distinct ligands—one for the von Hippel-Lindau (VHL) E3 ligase and one for the protein of interest (POI)—connected by a linker, contributes to several solubility-limiting factors:

• High Molecular Weight and Lipophilicity: PROTACs are inherently large molecules, often with molecular weights exceeding 800 Da. The ligands themselves, particularly the VHL ligand, and often hydrophobic linkers, contribute to a high lipophilicity (high cLogP). This "greasy" nature makes them resistant to dissolving in polar, aqueous buffers.[2]

• Structural Complexity and Flexibility: The flexible linkers, while crucial for facilitating the formation of a productive ternary complex (VHL-PROTAC-POI), can allow the molecule to adopt conformations that bury polar groups and expose hydrophobic surfaces, leading to self-association and aggregation.[2][3]

• Low Polarity: Many PROTACs have a low topological polar surface area (TPSA) relative to their large size, which is a key factor governing solubility.[1][4][5]

The interplay of these factors means that PROTACs often prefer to aggregate with themselves rather than interact with water molecules, leading to precipitation and experimental artifacts.[2]

Caption: Factors contributing to the poor solubility of VHL-based PROTACs.

FAQ 2: What are the initial signs of PROTAC solubility issues in my experiments?

Solubility problems can manifest in several ways, often leading to unreliable and irreproducible data. Be vigilant for the following red flags:

• Visible Precipitation: This is the most obvious sign. You may see cloudiness, turbidity, or solid particles in your buffer after adding the PROTAC, even from a DMSO stock.

• Inconsistent Assay Results: Poor solubility can lead to significant variability between replicate wells and between experiments. This is because the concentration of active, monomeric PROTAC is not consistent.[2]

• High Background Signal: Insoluble aggregates can scatter light, leading to artificially high readings in absorbance- or fluorescence-based assays.[2][6]

• The "Hook Effect": While the hook effect can occur even with soluble PROTACs at high concentrations, poor solubility can exacerbate it by reducing the concentration of functional PROTAC and favoring the formation of non-productive binary complexes.[2]

• Poor Correlation Between Biochemical and Cellular Activity: A PROTAC may appear potent in a biochemical assay (where detergents are often present) but show weak activity in cell-based assays where solubility in physiological media is paramount.

FAQ 3: How can I accurately measure the aqueous solubility of my PROTAC?

Visual inspection is not enough. Quantifying the solubility of your PROTAC is a critical first step in addressing any potential issues. The "shake-flask" method followed by HPLC-UV or LC-MS analysis is a robust technique.[][8]

Experimental Protocol: Shake-Flask Solubility Assay

Objective: To determine the thermodynamic solubility of a PROTAC in a specific aqueous buffer.

Materials:

• PROTAC compound (solid)

• Aqueous buffer of choice (e.g., PBS, pH 7.4)

• DMSO (for stock solution preparation in quantification)

• Microcentrifuge tubes

• Thermomixer or shaker

• High-speed centrifuge

• HPLC-UV or LC-MS system

Procedure:

• Preparation: Add an excess amount of solid PROTAC to a microcentrifuge tube containing a known volume of your aqueous buffer (e.g., 1 mg of PROTAC to 1 mL of PBS). The goal is to create a saturated solution with undissolved solid remaining.

• Equilibration: Tightly cap the tube and place it in a thermomixer or on a shaker. Incubate at a constant temperature (e.g., 25°C or 37°C) for a set period (1 to 24 hours) to allow the solution to reach equilibrium.[8] A 1-hour incubation is often sufficient for early-stage discovery.[8]

• Separation of Undissolved Solid: Centrifuge the tube at high speed (e.g., >14,000 x g) for 15-30 minutes to pellet all undissolved material.

• Sample Collection: Carefully collect a known volume of the clear supernatant without disturbing the pellet.

• Quantification:

  • Dilute the supernatant in a suitable solvent (e.g., acetonitrile or DMSO) to a concentration within the linear range of your analytical method.

  • Prepare a standard curve using a stock solution of your PROTAC of a known concentration in the same solvent.

  • Analyze the diluted supernatant and the standards by HPLC-UV or LC-MS to determine the concentration of the dissolved PROTAC.[]

• Calculation: The determined concentration is the thermodynamic solubility of your PROTAC in that specific buffer.

Section 2: Formulation Strategies for Immediate Improvement

Before embarking on a lengthy medicinal chemistry effort, simple formulation changes can often provide a significant and immediate boost in solubility for in vitro experiments.

FAQ 4: What simple formulation adjustments can I try first?

Start with the basics. These adjustments are quick, easy, and can sometimes be all that is needed.

• Adjusting pH: The solubility of PROTACs with ionizable groups (e.g., basic amines in the linker) can be highly pH-dependent.[9] If your PROTAC has a basic moiety, slightly lowering the pH of your buffer (e.g., from 7.4 to 6.8) can protonate that group, increasing its charge and improving aqueous solubility. Conversely, for acidic PROTACs, a slightly higher pH may be beneficial.

• Use of Co-solvents: While high concentrations should be avoided due to potential effects on protein structure and cell health, using a small percentage of an organic co-solvent in your final assay buffer can improve solubility. DMSO is the most common, but aim to keep the final concentration below 0.5%.

• Careful Stock Solution Handling: Always ensure your DMSO stock is fully dissolved before diluting it into aqueous buffer. When diluting, add the DMSO stock to the buffer while vortexing vigorously to minimize immediate precipitation.

FAQ 5: Which solubilizing excipients are commonly used for PROTACs and how do I choose one?

Excipients are inactive substances added to a formulation to improve its properties. For poorly soluble compounds like PROTACs, certain excipients can act as solubilizing agents.[10][11][12]

Excipient Type	Examples	Mechanism of Action	Typical Concentration	Considerations
Surfactants	Tween-20, Tween-80, Pluronic F-68	Form micelles that encapsulate the hydrophobic PROTAC in their core, presenting a hydrophilic exterior to the aqueous buffer.[10][12]	0.01% - 0.1% (w/v)	Can interfere with some assays and may be cytotoxic at higher concentrations.
Cyclodextrins	β-cyclodextrin, HP-β-CD, Captisol®	Form inclusion complexes where the hydrophobic PROTAC is sequestered within the cyclodextrin's lipophilic cavity.[10][12]	1-10 mM	Can potentially strip cholesterol from cell membranes; check for assay interference.
Polymers	PEG-300, PVP, HPMC	Increase the solvent capacity and can prevent aggregation through steric hindrance.[11][12]	1% - 5% (w/v)	Can increase viscosity; ensure compatibility with your assay system.

Choosing the right excipient requires empirical testing. A good starting point is to screen a panel of excipients at various concentrations to find the one that provides the best solubility enhancement without negatively impacting your assay.

FAQ 6: Can you provide a step-by-step protocol for preparing a PROTAC formulation with a solubilizing agent?

Objective: To prepare a working solution of a poorly soluble PROTAC using a solubilizing excipient.

Materials:

• PROTAC stock solution in DMSO (e.g., 10 mM)

• Aqueous assay buffer (e.g., PBS, pH 7.4)

• Solubilizing excipient (e.g., 10% w/v Tween-80 stock in water)

• Vortex mixer

Procedure:

• Prepare Excipient-Containing Buffer: In a sterile tube, prepare your final assay buffer containing the desired concentration of the excipient. For example, to make 1 mL of PBS with 0.1% Tween-80, add 990 µL of PBS and 10 µL of a 10% Tween-80 stock solution.

• Vortex Buffer: Vortex the excipient-containing buffer thoroughly to ensure the excipient is fully dispersed.

• Dilute PROTAC Stock: While vigorously vortexing the excipient-containing buffer, slowly add the required volume of your PROTAC DMSO stock to reach the final desired concentration. For example, to make a 10 µM solution from a 10 mM stock, add 1 µL of the stock to 999 µL of the buffer.

• Final Mix and Incubation: Continue to vortex for another 30 seconds. You can let the solution sit at room temperature for a few minutes to equilibrate before use.

• Visual Inspection: Visually inspect the solution for any signs of precipitation. A clear solution indicates successful solubilization.

Section 3: Chemical Modification Strategies

For long-term drug development, relying on formulation tricks may not be sufficient. Intrinsic solubility must be improved through medicinal chemistry.

FAQ 7: How can I modify the chemical structure of my PROTAC to intrinsically improve its solubility?

Optimizing the PROTAC structure is a key strategy for enhancing solubility. This often involves a careful balancing act to maintain degradation potency.[5][13]

• Linker Modification: The linker is the most versatile component for modification.[14]

  • Incorporate Polar Groups: Replacing hydrophobic alkyl chains with linkers containing polar functionalities like polyethylene glycol (PEG), piperazines, or morpholines can significantly increase hydrophilicity and solubility.[14][15][16]

  • Add Ionizable Centers: Introducing basic nitrogen atoms (e.g., in a piperazine ring) can allow for salt formation at physiological pH, dramatically boosting solubility.[14][17]

• VHL Ligand Modification: While the core VHL binding motif is crucial, modifications at solvent-exposed positions can be made. Incorporating solubilizing groups like a basic piperazine at a distal position of the VHL ligand has been shown to increase solubility over 100-fold without compromising activity.[5][18]

• Warhead (POI Ligand) Selection: When multiple options for a POI ligand exist, choosing one with better intrinsic solubility can provide a more soluble final PROTAC.[4]

Caption: A workflow for troubleshooting and improving PROTAC solubility.

Section 4: Validation and Final Considerations

FAQ 8: How do I confirm that my improved formulation does not interfere with my PROTAC's activity?

This is a critical validation step. Any changes made to improve solubility must be verified to not negatively impact the PROTAC's primary function: protein degradation.[19][20][21][22]

Validation Experiments:

• Control Experiments: Always run parallel experiments with your PROTAC in its original (poorly soluble) formulation and the new, improved formulation.

• Degradation Assays: Perform a dose-response Western Blot or targeted proteomics experiment. Compare the DC50 (concentration for 50% degradation) and Dmax (maximum degradation) values. The new formulation should ideally show equal or improved potency.

• Binding Assays: If possible, use biophysical techniques like Isothermal Titration Calorimetry (ITC) or Surface Plasmon Resonance (SPR) to confirm that the excipients do not interfere with the binding of the PROTAC to either the POI or VHL.[17]

• Cell Viability Assays: Ensure that the excipients used are not cytotoxic at the working concentrations.

By systematically diagnosing, addressing, and validating the solubility of your VHL-based PROTACs, you can generate more reliable data, accelerate your research, and increase the likelihood of developing a successful therapeutic.

References

• Recent Advances in Nanomedicine: Cutting-Edge Research on Nano-PROTAC Delivery Systems for Cancer Therapy - PMC. (2025, August 10). Vertex AI Search.
• Current advances in the proteolysis-targeting chimeras (PROTACs) delivery systems. (n.d.). Vertex AI Search.
• EXCIPIENTS FOR ENHANCING DRUG SOLUBILITY - SEN Pharma. (2024, August 8). SEN Pharma.
• PROTACs: Future Trends and Innovative Drug Development - MarinBio. (n.d.). MarinBio.
• Bridging the Gap: How Pre-Formulation and Strategies Enable Scalable PROTAC Development - Chemistry Today. (2025, October 6). Chemistry Today.
• Designing Soluble PROTACs: Strategies and Preliminary Guidelines | Journal of Medicinal Chemistry - ACS Publications. (2022, April 25). ACS Publications.
• Breaking Barriers in PROTAC Design: Improving Solubility of USP7-Targeting Degraders | ChemRxiv. (2025, March 3). ChemRxiv.
• Breaking Barriers in PROTAC Design: Improving Solubility of USP7-Targeting Degraders - ChemRxiv. (n.d.). ChemRxiv.
• Enhancing Solubility in VHL-Based PROTACs: Optimized USP7 Degraders for Improved Developability - PubMed. (2025, July 17). PubMed.
• PROTAC Delivery Strategies for Overcoming Physicochemical Properties and Physiological Barriers in Targeted Protein Degradation - PMC. (n.d.). PMC.
• Formulating PROTACS and other Targeted Protein Degraders - Sygnature Discovery. (n.d.). Sygnature Discovery.
• PROTAC Delivery Systems Overview - BOC Sciences. (n.d.). BOC Sciences.
• Emphasizing General Trends in PROTAC Pharmacokinetics for their Rational Design - Semantic Scholar. (2022, April 29). Semantic Scholar.
• Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability - Asian Journal of Pharmaceutics. (2023, December 21). Asian Journal of Pharmaceutics.
• Early-Stage PROTAC Development and the Road to IND - AAPS Newsmagazine. (n.d.). AAPS Newsmagazine.
• Developing Multi-Component Solid Formulation Strategies for PROTAC Dissolution Enhancement - PubMed. (2025, October 2). PubMed.
• Linkers in PROTACs - Precise PEG. (n.d.). Precise PEG.
• From Design to Degradation: The Essential Role of Linkers in PROTACs - AxisPharm. (2024, October 23). AxisPharm.
• Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. (n.d.). Taylor & Francis Online.
• Excipients for Solubility Enhancement of Parenteral Formulations. (2022, November 3). Pharmaceutical Technology.
• The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC. (2020, April 25). PMC.
• Physicochemical Property Determinants of Oral Absorption for PROTAC Protein Degraders | Journal of Medicinal Chemistry - ACS Publications. (2023, June 6). ACS Publications.
• PROTACs revolutionize small molecule drugs - CAS. (2024, November 15). CAS.
• Excipients for Solubility Enhancement: Enabling Oral and Injectable Formulations - Lubrizol. (n.d.). Lubrizol.
• Designing Soluble PROTACs: Strategies and Preliminary Guidelines - Semantic Scholar. (n.d.). Semantic Scholar.
• Impact of Linker Composition on VHL PROTAC Cell Permeability - ACS Publications. (n.d.). ACS Publications.
• PROTAC Solubility and Stability Testing - BOC Sciences. (n.d.). BOC Sciences.
• Selected cereblon- and VHL-based PROTACs and key physicochemical properties. (n.d.). ResearchGate.
• Designing Soluble PROTACs: Strategies and Preliminary Guidelines - PMC. (2022, April 25). PMC.
• PROTAC Molecules Activity and Efficacy Evaluate Service - Mtoz Biolabs. (n.d.). Mtoz Biolabs.
• dealing with PROTAC aggregation in experimental buffers - Benchchem. (n.d.). Benchchem.
• Designing Soluble PROTACs: Strategies and Preliminary Guidelines - UniTo. (2022, April 25). UniTo.
• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - PMC. (2023, January 3). PMC.
• 7 strategies to improve PROTACs' oral bioavailability - Drug Discovery and Development. (2022, May 25). Drug Discovery and Development.
• Assays and technologies for developing proteolysis targeting chimera degraders - PMC. (2020, May 20). PMC.
• Solubility Enhanced Formulation Approaches to Overcome Oral Delivery Obstacles of PROTACs - ResearchGate. (2025, October 13). ResearchGate.
• Application of PROTACs in Target Identification and Target Validation - PMC - NIH. (n.d.). PMC.
• Application of PROTACs in target identification and validation - ScienceOpen. (2024, March 21). ScienceOpen.
• Detection and prevention of protein aggregation before, during, and after purification. (n.d.). Analytical Biochemistry.
• Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf. (2017, July 26). NCBI Bookshelf.
• Target Validation Using PROTACs: Applying the Four Pillars Framework - PubMed. (2020, December 17). PubMed.
• Advancing target validation with PROTAC technology - PubMed. (n.d.). PubMed.
• Tips for Preventing Protein Aggregation & Loss of Protein Solubility - G-Biosciences. (2019, January 29). G-Biosciences.

Sources

• 1. Designing Soluble PROTACs: Strategies and Preliminary Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pubs.acs.org [pubs.acs.org]
• 5. Enhancing Solubility in VHL-Based PROTACs: Optimized USP7 Degraders for Improved Developability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. iris.unito.it [iris.unito.it]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. senpharma.vn [senpharma.vn]
• 11. asiapharmaceutics.info [asiapharmaceutics.info]
• 12. The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. precisepeg.com [precisepeg.com]
• 16. The Essential Role of Linkers in PROTACs [axispharm.com]
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• 21. Target Validation Using PROTACs: Applying the Four Pillars Framework - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Advancing target validation with PROTAC technology - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Hydrophobic VHL-PROTAC Conjugates

Current Status: Online Operator: Senior Application Scientist Ticket ID: VHL-HYD-001 Subject: Overcoming solubility limits, recovery losses, and diastereomeric impurities in hydrophobic PROTAC purification.

Introduction: The "Grease" Problem

Welcome to the technical support center. If you are here, you are likely dealing with a VHL-PROTAC conjugate that behaves more like a brick than a drug candidate.

VHL ligands (often hydroxyproline derivatives) are generally polar, but when conjugated via a linker to a hydrophobic warhead (e.g., a kinase inhibitor or steroid), the resulting molecule often lands in the "solubility valley of death." It is too hydrophobic for standard reverse-phase loading but too polar for straight normal phase.

This guide prioritizes yield preservation and purity . We do not just want a clean peak; we want the material back in the vial.

Module 1: Pre-Purification & Sample Loading

The Failure Point: Most purification failures happen before the sample hits the column. If your PROTAC precipitates in the loop or at the head of the column, your run is over.

Protocol: The "Sandwich" Injection Technique

Objective: Prevent precipitation when a hydrophobic sample dissolved in strong solvent meets the aqueous mobile phase.

• Dissolution: Dissolve your crude PROTAC in the minimum volume of DMSO or DMF .[1]

  • Expert Tip: If the compound resists, add HFIP (Hexafluoroisopropanol) dropwise. HFIP disrupts aggregates but is expensive and volatile.

• The Bridge: Dilute this solution 1:1 with Acetonitrile (MeCN) or Methanol (MeOH) . This "bridges" the polarity gap between pure DMSO and the mobile phase.

• The Sandwich: Configure your autosampler to draw plugs of solvent before and after the sample.

Visualization: The Sandwich Injection Strategy

Module 2: Method Development Strategy

The Failure Point: Using a generic C18 gradient (0-100%) and hoping for the best. Hydrophobic PROTACs often elute late, broad, and mixed with impurities.

Decision Matrix: SFC vs. RP-HPLC

Supercritical Fluid Chromatography (SFC) is often superior for hydrophobic PROTACs because CO2 is non-polar, keeping the compound soluble throughout the run [1].

Stationary Phase Selection (RP-HPLC)

• Standard C18: Often too retentive. You will require high % organic to elute, risking co-elution with plasticizers or very hydrophobic impurities.

• Phenyl-Hexyl: Recommended. The pi-pi interactions often provide better selectivity for the aromatic rings in the VHL ligand and the warhead, separating diastereomers better than C18 [2].

• C4 or C8: Use these if the compound does not elute from C18 even at 95% Acetonitrile.

Module 3: Troubleshooting & FAQs

Q1: My sample "disappears" on the column. I inject 100mg but recover 40mg. Where is it?

Diagnosis: Non-specific adsorption (NSA). Hydrophobic PROTACs stick to stainless steel frits, tubing, and column walls. The Fix: System Passivation.

• The Sacrificial Injection: Before your real run, inject a "junk" sample of a similar hydrophobic compound or a high-concentration plug of the PROTAC itself (if you can spare it) to occupy the active sites on the column hardware.

• Hardware Swap: Switch to PEEK (polyetheretherketone) tubing and column hardware if possible. PEEK is less prone to hydrophobic adsorption than steel.

• Solvent Wash: Ensure your column wash step includes Isopropanol (IPA) or Dichloromethane (DCM) (if system compatible) to strip adsorbed material. Note: Check column compatibility before using DCM.

Q2: I see a "split peak" or "shoulder" on the main peak. Is it degradation?

Diagnosis: It is likely a diastereomer or a rotamer .

• Diastereomers: VHL ligands contain chiral centers (hydroxyproline). Epimerization can occur during synthesis. These are permanent impurities.

  • Strategy: Use a shallower gradient (e.g., 0.5% B per minute) or switch to a Phenyl-Hexyl column to maximize selectivity [3].

• Rotamers: PROTACs are flexible. The linker can adopt different stable conformations that separate on the column but re-equilibrate after collection.

  • Test: Collect the "shoulder" and re-inject it immediately. If it redistributes back into the original two peaks, it is a rotamer. Do not discard.

Q3: My PROTAC crashes out when I try to lyophilize the fractions.

Diagnosis: As the organic solvent (MeCN) evaporates, the water concentration rises, forcing the hydrophobic PROTAC out of solution before it freezes. The Fix: Tert-Butanol (TBA) Co-solvent.

• Add tert-Butanol to your pooled fractions before freezing.

• Ratio: Aim for a final mix of Water:MeCN:TBA (roughly 4:1:1).

• Why? TBA freezes at ~25°C and sublimes easily. It maintains the solubility of the hydrophobic compound during the freezing process, creating a fluffy "cake" instead of a sticky film.

Summary of Quantitative Parameters

Parameter	Standard Peptide	Hydrophobic VHL-PROTAC
Loading Solvent	Water/MeCN	DMSO/DMF + HFIP (optional)
Injection Mode	Direct	Sandwich (Weak/Strong/Weak)
Column Temp	Ambient	40-50°C (Reduces viscosity & backpressure)
Stationary Phase	C18	Phenyl-Hexyl or C8
Mobile Phase Modifier	TFA (0.1%)	Formic Acid (0.1%) (TFA can degrade linkers)
SFC Co-solvent	N/A	Methanol or EtOH (20-40%)

References

• Reach Separations. (2021). Achiral Supercritical Fluid Chromatography (SFC) for the Purification of Pharmaceuticals.[2][3] Chromatography Today. Link

• BenchChem. (2025).[1][4][5][6] Technical Support Center: Refinement of PROTAC Purification Methods.Link (Cited via search context 1.20)

• Frost, J., et al. (2016). Practical Advances in SFC for the Purification of Pharmaceutical Molecules.[2][7] Chromatography Online. Link

• Waters Corporation. (2022). Method Development of Proteolysis Targeting Chimera (PROTAC) Compound ARV-825.Link

• Chemical Society Reviews. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders.[8][9][10]Link

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• 7. Sub/supercritical fluid chromatography purification of biologics. [researchspace.ukzn.ac.za]
• 8. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 9. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Esterification Side Products in Hydroxyproline Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions regarding the identification and mitigation of side products during the esterification of hydroxyproline. Our goal is to equip you with the scientific understanding and practical methodologies to ensure the integrity and purity of your experimental outcomes.

Troubleshooting Guide: Navigating Unexpected Results

This section addresses common issues encountered during hydroxyproline esterification, linking them to potential side products and offering corrective actions.

Issue 1: Low Yield of the Desired Hydroxyproline Ester

Symptoms:

• Significantly lower than expected isolated yield of the target ester.

• Presence of multiple spots on Thin Layer Chromatography (TLC) analysis of the crude reaction mixture.

Potential Causes & Solutions:

• Incomplete Reaction: The Fischer esterification is an equilibrium-driven process.[1][2] To drive the reaction towards the product, a large excess of the alcohol is typically used, and any water formed is removed.[1]

  • Troubleshooting Steps:

    • Increase Alcohol Stoichiometry: Use the alcohol as the solvent if feasible, or increase its molar excess significantly.

    • Water Removal: Employ a Dean-Stark apparatus for azeotropic removal of water, particularly in higher-boiling-point alcohol reactions. For lower-boiling-point alcohols, the addition of a dehydrating agent like molecular sieves can be effective.

    • Extended Reaction Time/Increased Temperature: Monitor the reaction progress by TLC. If the starting material is still present after a prolonged period, a moderate increase in temperature may be necessary. However, be mindful that higher temperatures can also promote side reactions.[3]

• O-Acylation of the Hydroxyl Group: The secondary hydroxyl group on the pyrrolidine ring of hydroxyproline can be acylated by the activated carboxylic acid, especially when using coupling agents.[4] This leads to the formation of a di-esterified byproduct.

  • Troubleshooting Steps:

    • Protecting Group Strategy: If O-acylation is a persistent issue, consider protecting the hydroxyl group prior to esterification. Common protecting groups for hydroxyl functions include silyl ethers (e.g., TBDMS) or benzyl ethers.

    • Choice of Coupling Agent: When not using Fischer esterification, the choice of coupling agent is critical. Some reagents are more prone to promoting O-acylation. Experiment with milder coupling agents or additives that can suppress this side reaction.[4]

Issue 2: Appearance of Unexpected Peaks in HPLC or Mass Spectrometry Analysis

Symptoms:

• Additional peaks in the High-Performance Liquid Chromatography (HPLC) chromatogram of the purified product.

• Mass-to-charge ratios (m/z) in the mass spectrum that do not correspond to the desired product or expected starting materials.

Potential Causes & Solutions:

• Dimerization/Oligomerization: Intermolecular esterification between two hydroxyproline molecules can occur, where the hydroxyl group of one molecule reacts with the carboxylic acid of another. This is more likely at higher concentrations and temperatures.

  • Troubleshooting Steps:

    • Dilution: Perform the reaction under more dilute conditions to favor the intramolecular (or desired intermolecular with the alcohol) reaction over intermolecular side reactions.

    • Controlled Addition: Add the hydroxyproline substrate slowly to the reaction mixture containing the alcohol and catalyst to maintain a low instantaneous concentration of the amino acid.

• Decarboxylation: At elevated temperatures (typically above 120-150°C), hydroxyproline can undergo decarboxylation, leading to the formation of 3-hydroxypyrrolidine.[5] This byproduct will not be an ester and will have a significantly different retention time and mass.

  • Troubleshooting Steps:

    • Temperature Control: Carefully control the reaction temperature and avoid excessive heating.[5] If the desired esterification requires high temperatures, consider alternative, milder esterification methods.

    • Catalyst Choice: While acidic conditions are required for Fischer esterification, strong, non-nucleophilic acids are preferred. The choice of acid can sometimes influence the propensity for side reactions.

• Epimerization: The stereocenters in hydroxyproline can be susceptible to epimerization under certain reaction conditions, particularly with prolonged exposure to strong acids or bases. This would result in diastereomeric impurities that may be difficult to separate.

  • Troubleshooting Steps:

    • Milder Conditions: Opt for milder reaction conditions where possible. This includes using less harsh acids or bases and shorter reaction times.

    • Chiral Chromatography: If epimerization is suspected, utilize chiral HPLC to resolve and quantify the diastereomers.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in a standard Fischer esterification of N-Boc-hydroxyproline with methanol?

A1: In a typical Fischer esterification of N-Boc-hydroxyproline with methanol using an acid catalyst like sulfuric acid, the primary side products to be aware of are:

• Di-ester (O-acylation): Formation of a methyl ester at the carboxylic acid and a methyl ether or another ester at the hydroxyl group, though less common under standard Fischer conditions.

• Dimerization: Intermolecular esterification between two molecules of N-Boc-hydroxyproline.

• Unreacted Starting Material: Due to the equilibrium nature of the reaction.[1]

Q2: How can I prevent O-acylation of the hydroxyl group when using coupling agents like DCC?

A2: O-acylation is a known side reaction when using carbodiimide coupling agents.[6] To minimize this:

• Use Additives: The addition of reagents like 1-hydroxybenzotriazole (HOBt) or ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) can help to suppress O-acylation by forming an active ester that is more selective for N-acylation.

• Control Stoichiometry: Use a slight excess of the alcohol and carefully control the stoichiometry of the coupling agent and hydroxyproline.

• Lower Temperature: Running the reaction at lower temperatures (e.g., 0°C) can often reduce the rate of O-acylation relative to the desired esterification.

Q3: My reaction mixture turned dark brown. What could be the cause?

A3: A dark coloration often indicates decomposition or polymerization. Potential causes include:

• Strong Acid Concentration: Using a very high concentration of a strong acid catalyst, especially at elevated temperatures, can lead to charring and decomposition of the amino acid.

• Air Oxidation: While less common for hydroxyproline itself, impurities in the starting materials or solvents could be susceptible to air oxidation under the reaction conditions.

• Reaction with Impurities: Impurities in the starting hydroxyproline or solvents could be reacting to form colored byproducts. Ensure the purity of all reagents before starting the reaction.

Q4: What analytical techniques are best for identifying these side products?

A4: A combination of techniques is generally recommended for comprehensive analysis:

• Thin Layer Chromatography (TLC): An excellent initial tool for monitoring reaction progress and detecting the presence of multiple components.

• High-Performance Liquid Chromatography (HPLC): Ideal for separating and quantifying the desired product and various impurities.[7] Reversed-phase HPLC is a common starting point.

• Mass Spectrometry (MS): Essential for identifying the molecular weights of the components, which provides direct evidence for the structures of side products like dimers or decarboxylated species.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information and is invaluable for definitively identifying the structure of isolated impurities.

Experimental Protocols & Visualizations

Protocol 1: General Procedure for Fischer Esterification of N-Boc-trans-4-hydroxy-L-proline

• Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add N-Boc-trans-4-hydroxy-L-proline (1.0 eq).

• Reagents: Add the desired alcohol (e.g., methanol, 10-20 volumes) as the solvent.

• Catalyst: Cool the mixture in an ice bath and slowly add a catalytic amount of a strong acid (e.g., concentrated sulfuric acid, 0.1-0.2 eq).

• Reaction: Allow the mixture to warm to room temperature and then heat to reflux.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture and neutralize the acid with a mild base (e.g., saturated sodium bicarbonate solution).

• Extraction: Extract the product into an organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography.

Diagram: Common Side Product Formation Pathways

Caption: Potential side reaction pathways in hydroxyproline esterification.

Table: Summary of Common Side Products and Their Identification

Side Product	Formation Condition	Recommended Analytical Technique	Key Identifier
Dimer	High concentration, heat	Mass Spectrometry	M+H peak at (2 * MW of Hyp - 18) + 1
O-Acylated Product	Use of coupling agents, excess acid	NMR Spectroscopy, Mass Spectrometry	Signals corresponding to two ester/acyl groups, increased molecular weight
Decarboxylated Product	High temperature (>120°C)	Mass Spectrometry, GC-MS	M+H peak at (MW of Hyp - 44) + 1
Epimer	Strong acid/base, prolonged reaction	Chiral HPLC	Separate peak with identical mass

References

• How to suppress decarboxylation of L-4-Hydroxyproline?
• 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquin Ligase for Targeted Protein Degradation | Journal of the American Chemical Society.
• An Enantioselective Approach to 4-Substituted Proline Scaffolds: Synthesis of (S)-5-(tert-Butoxy carbonyl)-5-azaspiro[2.4]heptane-6-carboxylic Acid - PMC - NIH.
• Hydroxyproline (HYP) Colorimetric Assay Kit (Acid Hydrolysis Method) (E-BC-K062-M).
• Hydroxyproline - Wikipedia.
• Determination of Hydroxyproline in Meat and Me
• Determination of hydroxyproline by high pressure liquid chrom
• The spectrophotometric determination of hydroxyproline: an analytical investig
• N-Boc-trans-4-hydroxy- L -proline methyl ester 97 74844-91-0 - Sigma-Aldrich.
• CN114436930A - Synthesis method of Boc-L-hydroxyproline - Google P
• Reactions of Amino Acids: Esterification: Videos & Practice Problems - Pearson.
• Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters - PubMed.
• CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google P
• Compounds for which the parent structure is hydroxyproline - ResearchG
• Hydroxyproline Analysis | AltaBioscience.
• Hydroxyproline: A Potential Biochemical Marker and Its Role in the Pathogenesis of Different Diseases - PubMed.
• BOC-amino acids (tert-butyloxycarbonyl-protected) are widely employed as key intermediates in peptide synthesis - BOC Sciences.
• Analysis of hydroxyproline isomers and hydroxylysine by reversed-phase HPLC and mass spectrometry | Request PDF - ResearchG
• The Selective O‐Acylation of Hydroxyproline as a Convenient Method for the Large‐Scale Preparation of Novel Proline Polymers and Amphiphiles - ResearchG
• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions.
• Effect of 3-Hydroxyproline Residues on Collagen Stability - Biophysics Instrument
• How can I improve the yield of my Fischer Esterific
• Fischer Esterification Reaction Mechanism - Carboxylic Acid Deriv
• Metabolomics evaluation of hydroxyproline as a potential marker of melamine and cyanuric acid nephrotoxicity in male and female Fischer F344 r
• Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applic

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. Side reactions in peptide synthesis. X. Prevention of O-acylation during coupling with active esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. CN112194606A - Synthesis process of N-BOC-cis-4-hydroxyproline methyl ester - Google Patents [patents.google.com]
• 7. Determination of hydroxyproline by high pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Technical Support Center: High-Efficiency Coupling of Boc-L-Val-OH and H-Hyp-OMe

Subject: Optimization of Reaction Time & Conditions for Sterically Hindered Peptide Couplings Ticket ID: VAL-HYP-OPT-001 Assigned Scientist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary: The "Perfect Storm" of Steric Hindrance

You are attempting one of the more deceptive couplings in peptide synthesis. This reaction faces a dual kinetic penalty:

• Electrophile Hindrance: Boc-L-Valine is

  -branched. The bulky isopropyl group adjacent to the carbonyl carbon physically blocks the approach of the nucleophile.

• Nucleophile Hindrance: L-Hydroxyproline (Hyp) is a secondary amine. While more basic than primary amines, it is significantly less nucleophilic due to the steric bulk of the pyrrolidine ring.

The Consequence: Standard protocols (1–2 hours) often yield incomplete coupling (deletion sequences), while excessive reaction times (>12 hours) with unprotected Hyp lead to O-acylation (ester formation on the side chain).

This guide provides a self-validating workflow to determine the exact "kinetic sweet spot" for your specific scale and setup.

Module 1: Kinetic Optimization (The "Why" and "How Long")

Do not rely on static "recipe" times. You must determine the reaction endpoint dynamically.

The Trade-off: Amide Formation vs. O-Acylation

If your Hydroxyproline side chain is unprotected (e.g., H-Hyp-OMe), the hydroxyl group becomes a competing nucleophile.[1] Although the amine reacts faster, the effective concentration of the amine decreases as the reaction proceeds, eventually making the slow O-acylation dominant if the reaction is left too long.

Experimental Workflow: Determining Optimal Time

• Recommended Reagent: HATU (Fastest kinetics for hindered systems).

• Baseline Time: 2–4 hours (vs. 1 hour for Gly/Ala).

DOT Diagram: Reaction Monitoring Logic

Caption: Decision tree for monitoring Boc-Val-Hyp coupling. Note the critical branch point at T>6h where side reactions escalate.

Module 2: Reagent Selection & Protocol

For

-branched amino acids (Val, Ile, Thr), carbodiimides (EDC/DCC) are often too slow, allowing the activated ester to hydrolyze or rearrange before the hindered amine can attack.

Comparative Reagent Performance

Reagent System	Reaction Rate	Racemization Risk	Recommendation
HATU / HOAt / DIEA	High	Low	Primary Choice. The 7-aza group creates a "neighboring group effect" that accelerates coupling by ~10x over HBTU.[1]
PyBroP / DIEA	High	Moderate	Secondary Choice. Excellent for secondary amines (Hyp/Pro) but expensive.
EDC / HOBt	Low	Low	Avoid. Too slow for Val-Hyp. High risk of incomplete coupling.
DIC / Oxyma	Moderate	Very Low	Alternative. Good for green chemistry, but slower than HATU.

Standard Operating Procedure (SOP): HATU Coupling

• Activation (Pre-mix):

  • Dissolve Boc-L-Val-OH (1.1 eq) and HATU (1.1 eq) in minimal dry DMF/NMP.[1]

  • Add DIEA (2.2 eq).

  • Critical: Stir for exactly 1–2 minutes . (Longer pre-activation causes guanidinium side reactions with HATU).

• Coupling:

  • Add the pre-activated solution to H-Hyp-OMe (1.0 eq).

  • Concentration: Keep high (0.2M – 0.5M) to drive bimolecular kinetics.

• Monitoring:

  • Perform Chloranil Test (see Module 3) at T=1h and T=3h.

Module 3: The "Eyes" of the Reaction (Monitoring)

CRITICAL WARNING: Do NOT use the Kaiser (Ninhydrin) Test.

• Why? The Kaiser test detects primary amines.[2][3][4][5] Hydroxyproline is a secondary amine. It will not yield the characteristic dark blue color, leading to false negatives (thinking the reaction is done when it isn't).

Correct Protocol: The Chloranil Test

This test specifically detects secondary amines.

• Sample: Take a small aliquot of the reaction mixture (or resin beads if SPPS).

• Reagent: Add 2 drops of 2% acetaldehyde in DMF and 2 drops of 2% chloranil in DMF.

• Observation:

  • Blue/Green: Secondary amine present (Incomplete Reaction).

  • Colorless/Yellow: Amine consumed (Complete Reaction).

Module 4: Troubleshooting Side Reactions

The O-Acylation Trap

If you observe a Mass Spectrum peak corresponding to

, you have esterified the hydroxyl group.

Mechanism of Failure:

• Slow N-acylation due to steric hindrance allows the active ester to "wait" in solution.

• The -OH group on Hyp, though a poor nucleophile, eventually attacks the active ester.

DOT Diagram: Competitive Pathways

Caption: Competitive nucleophilic attack. Using HATU accelerates the Green path (Amide) significantly more than the Red path (Ester).

Frequently Asked Questions (FAQ)

Q: My LC-MS shows a peak with mass [M - 18]. What is this? A: This is likely diketopiperazine (DKP) formation. If the Boc group is removed or unstable, the dipeptide Val-Hyp can cycle back on itself to form a 6-membered ring, ejecting water/alcohol. This is common with Pro/Hyp sequences. Ensure your Boc group remains stable (avoid strong acids during workup).

Q: Can I use microwave irradiation to speed this up? A: Yes, highly recommended. Microwave energy helps overcome the activation energy barrier caused by steric hindrance.

• Settings: 50°C for 15–20 minutes using HATU.

• Warning: Do not exceed 60°C with HATU to avoid reagent decomposition.

Q: Why is the yield low even after 24 hours? A: After ~4-6 hours, the active ester (HATU/Val complex) likely hydrolyzed due to trace moisture, or rearranged. Adding more time does not help if the electrophile is dead.

• Fix: Perform a "double coupling."[2][4][6] Filter/wash after 3 hours and add fresh activated Valine.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole.[1] An efficient peptide coupling additive. Journal of the American Chemical Society.

  • Context: Establishes HOAt/H

• Albericio, F., et al. (2018). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

  • Context: Comprehensive review of coupling reagents, specifically citing PyBroP and H

• Teixidó, M., et al. (2005). Solid-Phase Synthesis of N-Methylated Peptides. Journal of Peptide Science.

  • Context: Discusses the specific difficulties of coupling to secondary amines (similar to Hyp) and the necessity of Chloranil monitoring.

• Sigma-Aldrich (Merck). Peptide Synthesis Technical Guide: Monitoring Coupling Reactions.

  • Context: Standard protocols for Chloranil vs Kaiser tests.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. reddit.com [reddit.com]

Reference Data & Comparative Studies

Comparative Guide: VHL vs. CRBN Ligand Efficiency in Protein Degradation

[1][2][3][4][5]

Executive Summary

In the design of Proteolysis Targeting Chimeras (PROTACs), the choice between recruiting von Hippel-Lindau (VHL) or Cereblon (CRBN) E3 ligases is the single most critical determinant of degradation efficiency, selectivity, and pharmacokinetic viability.[][2][3][4] This guide moves beyond basic definitions to provide a rigorous, data-driven comparison for researchers.

The Verdict:

• CRBN is the superior choice for oral bioavailability and rapid kinetic turnover ("fast-on, fast-off"), but carries a high risk of off-target neosubstrate degradation (IMiD activity).

• VHL offers superior structural specificity and stable ternary complexes ("pivoting clamp"), making it ideal for difficult-to-ubiquitinate targets, though often at the cost of cell permeability and higher molecular weight.

Part 1: Mechanistic Foundations & Signaling

To optimize ligand efficiency, one must understand the distinct recruitment mechanisms. CRBN functions as a substrate receptor for the CRL4 complex, while VHL serves the CRL2 complex.

Mechanism of Action: The Ternary Complex

The efficiency of a PROTAC is governed by the cooperativity factor (

) and the stability of the ternary complex (POI-PROTAC-E3).

Figure 1: Comparative Mechanistic Pathway. CRBN often acts via a flexible "pivoting door" mechanism allowing broad recruitment, whereas VHL acts as a "rigid clamp" enforcing high stereochemical specificity.

Part 2: Physicochemical & Biological Comparison

The following data synthesizes findings from major structural activity relationship (SAR) studies.

Table 1: Physicochemical Properties (The "Drug-Likeness" Factor)

Feature	CRBN Ligands (IMiDs)	VHL Ligands (Hydroxyprolines)	Impact on Design
Scaffold	Thalidomide, Pomalidomide, Lenalidomide	VH032, VL-269, VH298	CRBN is smaller/simpler.
Molecular Weight	Low (~250-300 Da)	High (~400-600 Da)	VHL PROTACs often violate Lipinski's Rule of 5.
TPSA	Low (<100 Ų)	High (>150 Ų)	VHL has poorer passive membrane permeability.
Solubility	Moderate	High (Hydrophilic)	VHL is easier to formulate for IV; CRBN better for oral.
Chirality	Racemizes easily (S-isomer active)	Stereochemically stable (L-trans)	VHL requires complex asymmetric synthesis.

Table 2: Biological Performance & Efficiency

Metric	CRBN Efficiency	VHL Efficiency
Kinetics	Fast-On/Fast-Off: Rapid ubiquitination, but complex may dissociate before transfer if is too high.	Slow-On/Slow-Off: Long residence time allows efficient ubiquitin transfer even for poor lysine positioning.
Cooperativity ( )	Generally lower; relies on random collisions.	Generally higher; rigid linker exit vectors induce stable protein-protein interactions (PPI).
Tissue Expression	Ubiquitous: High in hematopoietic cells (T-cells, B-cells).	Variable: Low in some solid tumors; downregulated by hypoxia.
Off-Targets	High Risk: Degrades neosubstrates (IKZF1, IKZF3, SALL4, GSPT1).	Low Risk: High specificity; "cleaner" proteomic profile.
Hook Effect	Observed at high concentrations.[5]	Observed, but stable ternary complexes can widen the effective concentration window.

Part 3: Experimental Validation Framework

As a scientist, you must validate ligand efficiency using a self-checking system. Do not rely on endpoint degradation alone.

Protocol 1: Comparative Degradation Efficiency Assay

Objective: Determine

(Potency) and (Efficacy) for VHL vs. CRBN variants of the same warhead.

Reagents:

• Target cells (e.g., HEK293, HeLa).

• PROTAC A (VHL-based) and PROTAC B (CRBN-based).[6][2]

• Negative Controls (Crucial):

  • VHL-Neg: Diastereomer (cis-hydroxyproline) – binds VHL but prevents recruitment.

  • CRBN-Neg: N-methylated glutarimide – sterically blocks CRBN binding.

• MG132 (Proteasome inhibitor) & MLN4924 (Neddylation inhibitor).

Step-by-Step Methodology:

• Seeding: Plate cells at 70% confluency in 6-well plates.

• Dose Response: Treat cells with PROTACs (0.1 nM – 10 µM, 10-point dilution) for 6, 12, and 24 hours.

  • Why: CRBN often degrades faster (6h); VHL may require longer (12-24h) to reach

    .

• Rescue Control: Pre-treat one set of wells with MG132 (10 µM) or MLN4924 (1 µM) for 2 hours before adding PROTAC.

  • Validation: If degradation persists with MG132, the mechanism is non-proteasomal (artifact).

• Competition Assay: Co-treat with 100x excess free ligand (Pomalidomide or VH032).

  • Validation: Confirms degradation is dependent on the specific E3 ligase.

• Lysis & Western Blot: Lyse in RIPA buffer with protease inhibitors. Normalize to housekeeping protein (Vinculin/GAPDH).

  • Note: Avoid Actin if your target regulates cytoskeletal dynamics.

Protocol 2: HiBiT Kinetic Profiling (Real-Time)

Western blots are snapshots. To compare efficiency, use a kinetic assay (Promega HiBiT or NanoBRET).

• CRISPR-tag POI with HiBiT peptide (11 amino acids).

• Add LgBiT substrate to medium.

• Measure luminescence continuously for 24 hours.

• Analysis: Calculate the initial rate of degradation (

  ).

  • Insight: A steeper slope for CRBN indicates catalytic speed; a deeper plateau for VHL indicates thermodynamic stability.

Decision Logic for Ligand Selection

Use this workflow to select the correct ligase for your project.

Figure 2: Strategic Decision Tree. Selecting between VHL and CRBN requires balancing delivery method (Oral vs. IV) against safety profiles (Off-target risks).

Part 4: Case Studies & Expert Insights

Case Study: BRD4 Degradation (MZ1 vs. dBET1)

• VHL (MZ1): Demonstrated a "hook effect" at higher concentrations but achieved higher specificity for BRD4 over BRD2/3 due to stable cooperative binding facilitated by the linker.

• CRBN (dBET1): Showed faster initial degradation kinetics but degraded all BET family members indiscriminately due to low cooperativity.

• Takeaway: Use VHL when isoform selectivity is required.

Expert Recommendation: The "Neosubstrate" Trap

When using CRBN, you must screen for the degradation of IKZF1 (Ikaros) and IKZF3 (Aiolos).

• Why: These are natural substrates of Thalidomide-bound CRBN. Unintended degradation causes T-cell activation and teratogenicity.

• Solution: If IKZF1 degradation is observed and toxic, switch to VHL or chemically modify the Thalidomide scaffold (e.g., 4-fluoro substitution) to reduce neosubstrate affinity.

Resistance Mechanisms

• CRBN: Cancer cells often downregulate CRBN or mutate the binding pocket to develop resistance to IMiDs/PROTACs.

• VHL: Resistance is less common via mutation but can occur in hypoxic solid tumors where HIF-1

  stabilizes and competes for VHL binding.

References

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology. Link

• Gadd, M. S., et al. (2017). Structural basis of PROTAC cooperative recognition for selective protein degradation. Nature Chemical Biology. Link

• Winter, G. E., et al. (2015). Phthalimide conjugation as a strategy for in vivo target protein degradation. Science. Link

• Lai, A. C., & Crews, C. M. (2017). Induced protein degradation: an emerging drug discovery paradigm.[7] Nature Reviews Drug Discovery. Link

• Girardini, M., et al. (2019). Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs. Journal of Medicinal Chemistry. Link

• Steinebach, C., et al. (2020). Homo-PROTACs for the Chemical Knockdown of Cereblon. ACS Chemical Biology. Link

Sources

• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Cereblon versus VHL: Hijacking E3 ligases against each other using PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Definitive Guide: Fluorescence Polarization Assay Protocols for VHL Ligand Binding

Executive Summary & Scientific Context

The von Hippel-Lindau (VHL) tumor suppressor is the substrate recognition subunit of the Cullin 2-RING E3 ubiquitin ligase complex (CRL2-VHL).[1][2][3] In drug discovery, particularly for Proteolysis Targeting Chimeras (PROTACs), VHL is a premier E3 ligase handle.

This guide details the development and execution of a Fluorescence Polarization (FP) assay to measure ligand binding affinity to VHL.[2][3][4][5][6][7] Unlike "black box" commercial kit instructions, this protocol dissects the thermodynamic and kinetic rationale behind every reagent choice, ensuring you can troubleshoot and optimize for novel chemical matter.

Mechanism of Action

The assay relies on the displacement of a fluorescently labeled tracer (typically a HIF-1

derived peptide) from the VHL protein complex.[4]

• Bound State: Tracer bound to VHL

  Large hydrodynamic radius Slow tumbling High Polarization (mP) .

• Free State: Tracer displaced by inhibitor

  Small hydrodynamic radius Fast tumbling Low Polarization (mP) .

Figure 1: Mechanistic principle of the VHL Competitive FP Assay. The binding of the small tracer to the large VHL complex retains polarization, while displacement by a ligand restores rapid tumbling and depolarization.

Comparative Analysis: FP vs. Alternatives

Before committing to FP, validate that it fits your campaign's sensitivity and throughput requirements.

Feature	Fluorescence Polarization (FP)	TR-FRET (Time-Resolved Fluorescence)	SPR (Surface Plasmon Resonance)
Primary Output	Competitive Binding ( , )	Competitive Binding ( )	Kinetics ( , , )
Mechanism	Rotational diffusion (Hydrodynamic size)	Proximity-based energy transfer	Refractive index change (Mass on sensor)
Sensitivity	Moderate (Requires M to nM protein)	High (Can use pM to low nM protein)	High (Label-free detection)
Interference	Sensitive to autofluorescent compounds	Resistant (Time-gated signal)	None (Optical property of surface)
Throughput	High (384/1536-well)	High (384/1536-well)	Low/Medium (Chip regeneration required)
Cost	Low (Generic reagents)	Medium (Requires specific antibody pairs)	High (Chips and instrument time)
Best For	Routine HTS & SAR screening	High-affinity ligands (<1 nM)	Mechanism of Action & Kinetics

Critical Reagents & Assay Design

Success in VHL FP assays depends on three pillars: Protein Stability, Tracer Selection, and Buffer Chemistry.

A. The Protein: VCB Complex (Not just VHL)

Do not use isolated VHL protein. In isolation, VHL (residues 1-213) is structurally unstable and prone to aggregation, which destroys the binding pocket.

• Requirement: Use the VCB Complex : VHL + Elongin B + Elongin C.[5][6][8]

• Why: Elongin B and C stabilize the VHL

  -domain, forming the functional E3 ligase substrate recognition module.

• Source: Recombinant expression (E. coli or insect cells) often yields a His-tagged or GST-tagged complex. For FP, the tag size is beneficial as it increases the molecular weight (MW) gap between protein and tracer.

B. The Tracer: Peptide vs. Small Molecule

The tracer must mimic the HIF-1

binding motif. The critical recognition element is Hydroxyproline (Hyp) at position 564.

Tracer Type	Sequence / Structure	Affinity ( )	Pros/Cons
HIF-1 Peptide (Short)	FAM-DEALA-Hyp -YIPD	~200 - 500 nM	Preferred for HTS. Lower affinity allows easier displacement by weak hits (wider dynamic range).
HIF-1 Peptide (Long)	FAM-DEALA-Hyp -YIPMDDDFQLRSF	~3 - 10 nM	Too tight for weak inhibitors. Good for characterization but can lead to "tight-binding limit" artifacts.
VH032-BODIPY	Small molecule ligand linked to fluorophore	< 10 nM	High stability, but mimics the inhibitor structure exactly, potentially masking allosteric binders.

Recommendation: Start with the Short HIF-1

Peptide (FAM-labeled) for general screening.

C. Buffer Chemistry[9][10]

• DTT (1-2 mM): Essential. VHL has solvent-exposed cysteines. Oxidation leads to disulfide aggregation and loss of binding signal.

• Detergent (0.01% Tween-20 or NP-40): Prevents the hydrophobic tracer from sticking to the plate walls (which causes artificially high mP).

• pH 7.5: Mimics physiological conditions; VHL binding is pH sensitive.

Comprehensive Protocol

Phase 1: Reagent Preparation

Assay Buffer (Freshly Prepared):

• 50 mM Tris-HCl, pH 7.5[4]

• 150 mM NaCl[4][9]

• 1 mM DTT (Add fresh; do not store)

• 0.01% Tween-20 (v/v)

Stock Solutions:

• VCB Protein: Store aliquots at -80°C. Thaw on ice. Never vortex.

• Tracer: Dissolve in 100% DMSO to 100

  M. Store dark at -20°C.

• Test Compounds: Dissolve in 100% DMSO.

Phase 2: Determination (Protein Titration)

Goal: Determine the binding affinity of the tracer to VCB and select the optimal protein concentration for competition assays.

• Tracer Prep: Dilute tracer to 20 nM in Assay Buffer (2x final concentration).

• Protein Dilution: Prepare a 2-fold serial dilution of VCB Complex in Assay Buffer. Range: 0 nM to 5

  M (12-16 points).

• Plate Loading (384-well Black Low-Binding Plate):

  • 10

    L Protein dilution.

  • 10

    L Tracer (20 nM).

  • Final Volume: 20

    L. Final Tracer: 10 nM.

• Incubation: 30 minutes at Room Temperature (RT), protected from light.

• Read: Measure Fluorescence Polarization (Excitation 485 nm / Emission 535 nm).

• Analysis: Plot mP vs. [Protein]. Fit to a "One site - Specific binding" model.

  • Selection Rule: Choose [Protein] at the

    value or to balance signal window and sensitivity. Typically 100-200 nM for the short peptide.

Phase 3: Competitive Binding Assay ( )

Goal: Measure the affinity of a test ligand (e.g., PROTAC).

• Compound Plate: Prepare 3-fold serial dilutions of inhibitors in 100% DMSO.

• Intermediate Dilution: Dilute compound stocks 1:25 into Assay Buffer (to reduce DMSO to 4% before adding to plate).

• Master Mix Prep:

  • Mix VCB Protein and Tracer in Assay Buffer.

  • Concentrations: 2x desired final (e.g., if final is 100 nM Protein / 10 nM Tracer, make mix at 200 nM / 20 nM).

• Assay Reaction:

  • Add 5

    L diluted compound to plate.

  • Add 15

    L Master Mix.

  • Final DMSO: ~1%.[2][3]

• Controls:

  • High Signal (Bound): Protein + Tracer + DMSO (No inhibitor).

  • Low Signal (Free): Tracer + DMSO (No protein).

• Incubation: 60 minutes at RT, dark.

• Read: Measure mP.

Figure 2: Step-by-step experimental workflow for optimizing and executing the VHL FP assay.

Data Analysis & Validation

Calculating

The

is dependent on the experimental conditions (protein and tracer concentration). To report the intrinsic affinity ( ), use the Cheng-Prusoff equation adapted for FP (Nikolovska-Coleska method):

Where:

• : Measured .
• : Concentration of free tracer at 50% inhibition (approx. total tracer concentration if ).
• : Total protein concentration used.
• : Dissociation constant of the Protein-Tracer complex (determined in Phase 2).

Assay Robustness (Z' Factor)

For HTS validation, calculate the Z' factor using the High Signal (Bound) and Low Signal (Free) controls:

• Z' > 0.5: Excellent assay.

• 0.5 > Z' > 0: Marginal assay (optimize tracer/protein ratio).

• Z' < 0: Failed assay (check reagents).

Troubleshooting Guide

Issue	Possible Cause	Solution
Low Assay Window (< 80 mP)	Tracer degradation or Protein instability.	Ensure VCB complex is fresh. Check tracer purity by HPLC. Verify DTT is in buffer.
High Background mP (in "Free" control)	Tracer sticking to plate or aggregation.	Increase Tween-20 to 0.05%. Use "Non-Binding Surface" (NBS) black plates.[10]
IC50 Shift (Right-shifted)	Protein concentration too high.	If , the assay measures titration, not affinity. Lower to near .
No Displacement	Compound interference or "Tight Binding Limit".	Check compound solubility. If using high-affinity tracer, switch to lower affinity peptide.

References

• Buckley, D. L., et al. (2012). "Targeting the von Hippel-Lindau E3 ubiquitin ligase using small molecules to disrupt the VHL/HIF-1

  interaction."[11] Journal of the American Chemical Society. Link

• Frost, J., et al. (2016). "Potent and selective chemical probe of hypoxic signaling downstream of HIF-alpha hydroxylation via VHL inhibition." Nature Communications. Link

• Nikolovska-Coleska, Z., et al. (2004). "Development and optimization of a fluorescence polarization assay for the determination of molecular binding affinities of complex inhibitors." Analytical Biochemistry. Link

• BPS Bioscience. "VHL Binding Assay Kit Protocol." Product Manual. Link[12]

• Huang, X. (2003). "Fluorescence polarization competition assay: The range of resolvable inhibitor potency is limited by the affinity of the fluorescent ligand." Journal of Biomolecular Screening. Link

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. bpsbioscience.com [bpsbioscience.com]
• 4. benchchem.com [benchchem.com]
• 5. tandfonline.com [tandfonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Elongin BC complex prevents degradation of von Hippel-Lindau tumor suppressor gene products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Applying a high-throughput fluorescence polarization assay for the discovery of chemical probes blocking La:RNA interactions in vitro and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. FAM-DEALAHypYIPMDDDFQLRSF | Ubiquitin E3 Ligases | Tocris Bioscience [tocris.com]
• 12. bpsbioscience.com [bpsbioscience.com]

A Comparative Guide to Ternary Complex Stability in VHL-PROTAC-Target Systems

For Researchers, Scientists, and Drug Development Professionals

The advent of Proteolysis Targeting Chimeras (PROTACs) has revolutionized the landscape of drug discovery, offering a pathway to target proteins previously considered "undruggable".[1][2] A PROTAC is a heterobifunctional molecule composed of a ligand that binds to a protein of interest (POI), another ligand that recruits an E3 ubiquitin ligase, and a linker connecting the two.[1][3] This guide focuses on PROTACs that hijack the von Hippel-Lindau (VHL) E3 ligase, one of the most utilized E3 ligases in PROTAC development due to its widespread tissue expression and well-characterized binders.[1][4]

The cornerstone of PROTAC efficacy lies in the formation of a stable ternary complex, comprising the VHL E3 ligase, the PROTAC, and the target protein.[5][6] The stability of this complex is a critical determinant of the subsequent ubiquitination and degradation of the target protein.[2][7] This guide provides an in-depth comparison of methodologies to assess the stability of VHL-PROTAC-Target ternary complexes, supported by experimental data, to aid researchers in the rational design and optimization of potent and selective protein degraders.

The Central Role of Ternary Complex Stability

The formation of the VHL-PROTAC-Target ternary complex is the pivotal event that initiates the degradation cascade.[8] A stable complex ensures sufficient proximity and correct orientation for the E3 ligase to efficiently transfer ubiquitin to the target protein, marking it for destruction by the proteasome.[] Several factors influence the stability of this complex, including the intrinsic binding affinities of the PROTAC for both the VHL and the target, the length and chemical nature of the linker, and the potential for cooperative interactions between the VHL and the target protein within the complex.[7]

Understanding Cooperativity

A key concept in ternary complex stability is cooperativity (α).[10][11] Positive cooperativity (α > 1) occurs when the binding of one protein partner (e.g., VHL) to the PROTAC enhances the binding affinity of the other protein partner (the target), leading to a more stable ternary complex than would be predicted from the individual binary interactions.[12][13] Conversely, negative cooperativity (α < 1) signifies that the formation of the ternary complex is disfavored.[10][13] While functional degraders can be developed without positive cooperativity, enhancing this factor is often a key strategy in PROTAC design to improve efficacy.[13]

dot

Caption: PROTAC-mediated ternary complex formation.

Comparative Analysis of Methodologies to Assess Ternary Complex Stability

A variety of biophysical and cellular assays are available to characterize the formation and stability of VHL-PROTAC-Target ternary complexes. The choice of method often depends on the specific research question, desired throughput, and available resources.[6]

Assay	Principle	Key Parameters Measured	Advantages	Disadvantages
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding to a sensor surface.[]	K_D (dissociation constant), k_on (association rate), k_off (dissociation rate), Half-life.[6]	Real-time kinetics, high sensitivity, label-free.[6][]	Requires protein immobilization, potential for artifacts from mass transport limitations.[15]
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding.[]	K_D, ΔH (enthalpy change), ΔS (entropy change), Stoichiometry (n).[][16]	Provides a complete thermodynamic profile, solution-based, label-free.[16]	Requires large amounts of pure protein, lower throughput.[16]
Biolayer Interferometry (BLI)	Measures changes in the interference pattern of light reflected from a biosensor tip.[17]	K_D, k_on, k_off.[16]	Real-time kinetics, higher throughput than SPR, tolerant of crude samples.[16]	Lower sensitivity than SPR, requires protein immobilization.[16]
Fluorescence Resonance Energy Transfer (FRET)	Measures energy transfer between two fluorescent molecules in close proximity.[17]	Apparent K_D, qualitative assessment of complex formation.	Homogeneous assay, amenable to high-throughput screening.[17]	Requires labeling of proteins, potential for artifacts from fluorophores.
NanoBRET™	Bioluminescence resonance energy transfer between a NanoLuc® luciferase donor and a HaloTag® acceptor.[8]	Apparent K_D, real-time kinetics in live cells.[8][18]	Live-cell measurements provide physiological context, high-throughput compatible.[8]	Requires genetic engineering of cells, potential for artifacts from protein tags.[19]
Fluorescence Polarization (FP)	Measures the change in polarization of fluorescent light upon binding.[20]	K_D, cooperativity.[19]	Homogeneous assay, high-throughput, cost-effective.[20]	Requires a fluorescently labeled probe, sensitive to assay conditions.[20]

Table 1: Comparison of Assays for Ternary Complex Analysis.

Experimental Protocols: A Step-by-Step Guide

Surface Plasmon Resonance (SPR) for Kinetic Analysis

SPR is a powerful technique to measure the real-time kinetics of ternary complex formation and dissociation.[13][15]

Protocol:

• Immobilization: Covalently immobilize the VHL-ElonginB-ElonginC (VBC) complex onto a sensor chip surface.

• Binary Interaction (PROTAC-VHL): Inject a series of concentrations of the PROTAC over the VBC surface to determine the binary binding affinity (K_D) and kinetics (k_on, k_off).

• Ternary Complex Formation: Pre-incubate a fixed, near-saturating concentration of the target protein with a series of concentrations of the PROTAC.

• Injection: Inject the PROTAC-target protein mixture over the VBC surface.

• Data Analysis: Fit the sensorgram data to a suitable binding model to determine the ternary complex K_D, k_on, and k_off. The dissociation phase provides the half-life of the ternary complex.[13]

• Cooperativity Calculation: Calculate the cooperativity factor (α) using the formula: α = K_D (binary VHL-PROTAC) / K_D (ternary VHL-PROTAC-Target).[10]

dot

Caption: SPR workflow for ternary complex analysis.

Isothermal Titration Calorimetry (ITC) for Thermodynamic Characterization

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic signature of the interaction.[16]

Protocol:

• Sample Preparation: Prepare purified VBC complex in the ITC cell and the PROTAC (for binary) or a pre-incubated PROTAC-target protein mixture (for ternary) in the injection syringe.

• Titration: Perform a series of injections of the syringe solution into the cell, measuring the heat change after each injection.

• Data Analysis: Integrate the heat-change peaks and fit the data to a binding isotherm to determine the K_D, enthalpy change (ΔH), and stoichiometry (n).

• Cooperativity Calculation: As with SPR, calculate the cooperativity factor (α) from the binary and ternary K_D values.

Key Factors Influencing VHL-PROTAC-Target Ternary Complex Stability

Several factors critically influence the stability of the ternary complex and, consequently, the degradation efficiency of the PROTAC.[7]

• Linker Length and Composition: The linker is not merely a spacer but plays a crucial role in orienting the VHL and target protein for optimal interaction.[7][12] Linkers that are too short can lead to steric clashes, while those that are too long may not effectively bring the two proteins together.[7]

• Protein-Protein Interactions (PPIs): Favorable de novo interactions between the VHL and the target protein surfaces can significantly enhance ternary complex stability and lead to positive cooperativity.[10] Conversely, unfavorable interactions can result in negative cooperativity.[10]

• Post-Translational Modifications (PTMs): PTMs on either the VHL or the target protein can influence their conformation and surface properties, thereby affecting ternary complex formation.

• "Hook Effect": At high concentrations, PROTACs can form binary complexes with either the VHL or the target protein, reducing the concentration of the productive ternary complex.[11][13] Positive cooperativity can help mitigate this effect.[13]

dot

Caption: Factors influencing ternary complex stability.

Conclusion

The stability of the VHL-PROTAC-Target ternary complex is a critical parameter for the successful development of effective protein degraders. A comprehensive understanding of the factors that govern complex formation and the application of robust biophysical and cellular assays are essential for the rational design and optimization of PROTACs. By carefully evaluating binary and ternary binding affinities, kinetics, and cooperativity, researchers can gain valuable insights to guide medicinal chemistry efforts and ultimately develop novel therapeutics for a wide range of diseases.

References

• Roy, M. J., Winkler, S., Hughes, S. J., Whitworth, C., Galant, M., Farnaby, W., Rumpel, K., & Ciulli, A. (2019). SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate. ACS Chemical Biology, 14(3), 361–368. [Link]

• Daniels, D. L., Riching, K. M., & Urh, M. (2021). Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells. Methods in Molecular Biology, 2375, 205–221. [Link]

• Ciulli, A. (2019). Degradation of Protein Kinases: Ternary Complex, Cooperativity, and Selectivity. ACS Medicinal Chemistry Letters, 10(9), 1248–1250. [Link]

• Scott, A. D., & Mseeh, F. (2024). The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS). Journal of Visualized Experiments, (195). [Link]

• Wang, Y., Jiang, X., Feng, F., Liu, W., & Sun, H. (2019). Degradation of protein by PROTAC and other strategies. Acta Pharmaceutica Sinica B, 9(5), 896-913. [Link]

• Zhao, B., et al. (2022). Unraveling the secrets of novel PROTACs to improve degradation efficacy. Signal Transduction and Targeted Therapy, 7(1), 211. [Link]

• Testa, A., Hughes, S. J., Lucas, X., Wright, J. E., & Ciulli, A. (2021). Estimating the cooperativity of PROTAC-induced ternary complexes using 19F NMR displacement assay. MedChemComm, 12(5), 957–965. [Link]

• Ahn, J., & Lee, H. (2022). Modeling the Effect of Cooperativity in Ternary Complex Formation and Targeted Protein Degradation Mediated by Heterobifunctional Degraders. ACS Bio & Med Chem Au, 2(4), 362–372. [Link]

• Charnwood Discovery. (n.d.). Measuring PROTAC Ternary Complex Formation by SPR. Charnwood Discovery. [Link]

• Chen, Y., et al. (2022). VHL-recruiting PROTAC attenuates renal fibrosis and preserves renal function via simultaneous degradation of Smad3 and stabilization of HIF-2α. Theranostics, 12(18), 7793–7810. [Link]

• Daniels, D. L., Riching, K. M., & Urh, M. (2021). Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells. Methods in Molecular Biology, 2375, 205-221. [Link]

• Lemetre, C., et al. (2021). Rationalizing PROTAC-mediated Ternary Complex Formation using Rosetta. bioRxiv. [Link]

• Johnson, K. E. (2022). CRBN vs VHL: Choosing the Right E3 Ligase Ligand for Your PROTAC Project. SignalChem. [Link]

• Cohen, T. (2023). Biophysical Tools for the Design and Development of PROTACs. Oxford Global. [Link]

• Diehl, C. J., & Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(19), 8345–8374. [Link]

• Sun, X., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry, 12(10), 955–977. [Link]

• Yang, Y., et al. (2024). PROTAC-induced Protein Functional Dynamics in Targeted Protein Degradation. eLife, 12, e86536. [Link]

• Marín-de-la-Fuente, B., et al. (2022). Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α. Molecules, 27(19), 6598. [Link]

• Roy, M. J., et al. (2019). SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate. ACS Chemical Biology, 14(3), 361–368. [Link]

• Sun, X., et al. (2020). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Future Medicinal Chemistry, 12(10), 955-977. [Link]

• Roy, M. J., et al. (2019). SPR-measured dissociation kinetics of PROTAC ternary complexes influence target degradation rate. bioRxiv. [Link]

• Bond, M. J. (2022). Development of biophysical assays for studies of PROTACs. Diva. [Link]

• Khan, S., & Abid, M. (2024). Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders. European Journal of Medicinal Chemistry, 267, 116041. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. PROTAC-induced Protein Functional Dynamics in Targeted Protein Degradation [elifesciences.org]
• 3. Synthesis and Biological Activity of a VHL-Based PROTAC Specific for p38α - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mechanistic and Structural Features of PROTAC Ternary Complexes | Springer Nature Experiments [experiments.springernature.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic Detection of E3:PROTAC:Target Ternary Complexes Using NanoBRET Technology in Live Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate - PMC [pmc.ncbi.nlm.nih.gov]
• 15. charnwooddiscovery.com [charnwooddiscovery.com]
• 16. The Development and Application of Biophysical Assays for Evaluating Ternary Complex Formation Induced by Proteolysis Targeting Chimeras (PROTACS) [jove.com]
• 17. oxfordglobal.com [oxfordglobal.com]
• 18. researchgate.net [researchgate.net]
• 19. tandfonline.com [tandfonline.com]
• 20. Assays and technologies for developing proteolysis targeting chimera degraders - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-(Boc-L-valyl)-(4R)-4-hydroxy-L-proline: Proper Disposal &amp; Handling Guide

CAS Number: 175012-15-4 Formula: C₁₅H₂₆N₂O₆ Molecular Weight: 330.38 g/mol Synonyms: Boc-Val-Hyp-OH; (2S,4R)-1-((tert-butoxycarbonyl)-L-valyl)-4-hydroxypyrrolidine-2-carboxylic acid[1]

Executive Safety Summary

Senior Scientist Insight: While often categorized as a standard organic intermediate, the specific danger of Boc-Val-Hyp-OH lies not in its acute toxicity, but in its acid lability . The tert-butyloxycarbonyl (Boc) protecting group is designed to cleave in the presence of strong acids (TFA, HCl), releasing isobutylene gas and CO₂.

The Critical Risk: Inadvertently mixing this compound (solid or solution) into an acidic waste stream can pressurize waste containers, leading to rupture or explosion. Strict segregation from acidic waste is mandatory.

Hazard Identification (GHS Classification)

Based on structural analogs and functional group analysis (Boc-amino acids).

Hazard Class	Category	H-Code	Hazard Statement
Skin Corrosion/Irritation	2	H315	Causes skin irritation.
Serious Eye Damage/Irritation	2A	H319	Causes serious eye irritation.
STOT - Single Exposure	3	H335	May cause respiratory irritation.

Pre-Disposal Assessment & Segregation

Before disposal, you must categorize the waste state. Use the following decision matrix to assign the correct waste stream.

Figure 1: Waste stream segregation logic for Boc-protected peptide intermediates.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Powder or Contaminated Debris)

Applicable for: Expired chemicals, weighing paper, contaminated gloves, spill cleanup materials.

• Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated "Solid Chemical Waste" drum.

• Bagging: Place the material in a clear polyethylene bag. If the powder is fine and dispersive, double-bag to prevent dust generation upon compression.

• Labeling:

  • Chemical Name: "1-(Boc-L-valyl)-(4R)-4-hydroxy-L-proline" (Do not use abbreviations like Boc-Val-Hyp-OH alone).

  • Components: 100% Solid.

  • Hazard Checkbox: Irritant.

• Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Halogenated Liquid Waste

Applicable for: Synthesis mixtures containing Dichloromethane (DCM) or Chloroform.

• Segregation: Ensure NO ACIDS (TFA, HCl) are present in this container.

• Container: Amber glass or HDPE carboy compatible with halogenated solvents.

• Neutralization (Optional but Recommended): If the solution was part of a reaction involving acids, verify pH is > 7 using a dipstick. If acidic, neutralize with dilute Sodium Bicarbonate (

  ) before capping.

• Labeling: "Halogenated Organic Waste." List Boc-Val-Hyp-OH as a trace contaminant (<5%).

Protocol C: Non-Halogenated Liquid Waste

Applicable for: Solutions in DMF, DMSO, Methanol, or Ethyl Acetate.

• Combustibility: This stream is destined for high-BTU incineration.

• Container: HDPE or Steel safety can (if flammable solvents like EtOAc are used).

• Labeling: "Non-Halogenated Organic Waste."

• Caution: If dissolved in DMF/DMSO, beware of skin absorption. The solvent can carry the peptide derivative through the skin barrier.

Protocol D: Aqueous Waste (HPLC Effluent)

Applicable for: Reverse-phase HPLC fractions (Water/Acetonitrile).

• Assessment: If Acetonitrile content is >10%, dispose of as Non-Halogenated Organic (Protocol C) due to flammability.

• Trace Contamination: If <1% organic solvent and trace peptide, collect in "Aqueous Waste."

• Deactivation: Add bleach (Sodium Hypochlorite) to 10% final concentration to degrade biological activity (standard practice for bioactive peptides), though Boc-Val-Hyp-OH is generally low-risk. Let stand for 30 minutes before sealing.

Emergency Response & Spills

Spill Response Workflow:

• Isolate: Evacuate the immediate area if dust is airborne.

• PPE: Don Nitrile gloves (double layer recommended for DMSO solutions), safety goggles, and a lab coat. Use an N95 mask if powder is present.

• Contain:

  • Solid: Cover with wet paper towels to prevent dust. Scoop into a bag.

  • Liquid: Absorb with vermiculite or polypropylene pads.

• Clean: Wipe surface with 10% soap solution, followed by water.

• Disposal: Treat all cleanup materials as Protocol A (Solid Waste) .

References

Sources

• 1. achemblock.com [achemblock.com]